Etozolin

• CAS: 67432-21-7

Core Science & Biosynthesis

Etozolin: A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This whitepaper provides a comprehensive technical overview of the diuretic agent Etozolin. It details the discovery of the compound by scientists at Gödecke AG, outlines the complete synthesis pathway as described in the foundational patent, and presents key quantitative data in a structured format. Detailed experimental protocols are provided for the synthesis of Etozolin, offering a reproducible guide for chemical researchers. The logical flow of the synthesis is visually represented through a DOT language diagram.

Discovery and Development

Etozolin, chemically known as ethyl (Z)-(3-methyl-4-oxo-5-piperidino-thiazolidin-2-ylidene)acetate, was discovered and developed by scientists at Gödecke AG, a German pharmaceutical company. The primary inventor credited on the foundational patent is Gert Satzinger. The key patent covering the synthesis of Etozolin is U.S. Patent 3,072,653, filed on May 24, 1961, and granted on January 8, 1963. This places the initial discovery in the early 1960s.

Subsequent research and publications, notably a 1977 paper in Arzneimittelforschung by G. Satzinger, further elucidated the structure-activity relationships of Etozolin and its analogues.[1] Etozolin was developed as a loop diuretic for the treatment of edema and hypertension. It acts by inhibiting the reabsorption of sodium and chloride ions in the thick ascending limb of the loop of Henle in the kidneys. Marketed under trade names such as Elkapin and Diulozin, Etozolin represents a significant therapeutic agent developed from the thiazolidinone class of compounds.

Synthesis Pathway

The synthesis of Etozolin, as detailed in U.S. Patent 3,072,653, is a multi-step process starting from ethyl cyanoacetate. The overall pathway involves the formation of a rhodanine intermediate, followed by the introduction of the piperidine group and subsequent methylation.

Logical Flow of Synthesis

The following diagram illustrates the logical progression of the chemical transformations involved in the synthesis of Etozolin.

Caption: Logical workflow for the synthesis of Etozolin.

Experimental Protocols

The following protocols are adapted from the procedures described in U.S. Patent 3,072,653.

Synthesis of Rhodanine-3-acetic acid (Intermediate 1)

Reactants:

• Ethyl cyanoacetate

• Carbon disulfide

• Sodium hydroxide

• Sodium chloroacetate

Procedure:

• A solution of sodium hydroxide in water is prepared and cooled.

• Ethyl cyanoacetate and carbon disulfide are added sequentially to the cooled sodium hydroxide solution while maintaining a low temperature.

• The reaction mixture is stirred for several hours.

• A solution of sodium chloroacetate in water is then added to the mixture.

• The reaction is heated to reflux for an extended period.

• Upon cooling, the mixture is acidified, leading to the precipitation of Rhodanine-3-acetic acid.

• The precipitate is filtered, washed, and dried.

Synthesis of 5-Piperidinomethylene-rhodanine (Intermediate 2)

Reactants:

• Rhodanine-3-acetic acid

• Piperidine

• Sodium acetate

• Acetic anhydride

Procedure:

• A mixture of Rhodanine-3-acetic acid, piperidine, and anhydrous sodium acetate is suspended in acetic anhydride.

• The mixture is heated, during which the solid reactants dissolve.

• The solution is maintained at an elevated temperature for a short period.

• After cooling, the product crystallizes.

• The crystalline product is collected by filtration, washed with a solvent like ether, and dried.

Synthesis of Ethyl (Z)-(3-methyl-4-oxo-5-piperidino-thiazolidin-2-ylidene)acetate (Etozolin)

Reactants:

• 5-Piperidinomethylene-rhodanine

• Methyl iodide

• Sodium methoxide

Procedure:

• 5-Piperidinomethylene-rhodanine is dissolved in a suitable solvent, such as methanol.

• A solution of sodium methoxide in methanol is added to the reaction mixture.

• Methyl iodide is then added, and the mixture is stirred.

• The reaction is allowed to proceed for several hours at room temperature.

• The solvent is removed under reduced pressure.

• The residue is treated with water to precipitate the crude Etozolin.

• The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol-water).

Quantitative Data

The following table summarizes key quantitative data associated with the synthesis of Etozolin and its intermediates, as derived from the patent literature.

Step	Reactant(s)	Product	Molar Ratio	Solvent(s)	Reaction Temperature (°C)	Reaction Time (hours)	Yield (%)	Melting Point (°C)
1. Rhodanine Intermediate	Ethyl cyanoacetate, CS₂, NaOH, Sodium chloroacetate	Rhodanine-3-acetic acid	N/A	Water	Reflux	N/A	N/A	N/A
2. Piperidine Adduct	Rhodanine-3-acetic acid, Piperidine, Sodium acetate	5-Piperidinomethylene-rhodanine	N/A	Acetic anhydride	~100	~0.5	N/A	N/A
3. Final Product (Etozolin)	5-Piperidinomethylene-rhodanine, Methyl iodide, Sodium methoxide	Etozolin	N/A	Methanol	Room Temperature	Several	N/A	158-159

Note: Quantitative yields and precise molar ratios are not explicitly detailed in the foundational patent. The provided data is based on the descriptive examples within the patent.

Conclusion

The discovery of Etozolin by Gödecke AG in the early 1960s marked a notable advancement in diuretic therapy. The synthesis pathway, originating from readily available starting materials, follows a logical and reproducible sequence of chemical transformations. This technical guide provides a foundational understanding of the discovery and synthesis of Etozolin for professionals in the field of drug development and medicinal chemistry. The provided protocols and data serve as a valuable resource for further research and development in this area.

References

• 1. [Structure-activity relationships of etozolin, a novel diuretic (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of Etozolin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Etozolin is a diuretic agent with antihypertensive properties, primarily classified as a thiazide-like or loop diuretic. Its mechanism of action involves the inhibition of sodium and chloride reabsorption in the kidneys, leading to increased urine output and a subsequent reduction in blood volume and blood pressure. Etozolin is a prodrug that is rapidly metabolized to its active form, ozolinone. Beyond its diuretic effects, etozolin also exhibits vasodilatory properties, which are believed to be mediated by the prostaglandin system. This technical guide provides a comprehensive overview of the pharmacological profile of etozolin, including its mechanism of action, pharmacokinetics, pharmacodynamics, and available clinical data. The information is presented with a focus on quantitative data, experimental methodologies, and the underlying signaling pathways to support further research and drug development efforts.

Mechanism of Action

Etozolin's primary pharmacological effect is diuresis, achieved through the inhibition of the sodium-chloride symporter in the renal tubules.[1] This action is primarily attributed to its active metabolite, ozolinone. Additionally, etozolin possesses vasodilatory effects that contribute to its antihypertensive action, a mechanism linked to the stimulation of prostaglandin synthesis.

Renal Effects: Diuresis

Etozolin, through its active metabolite ozolinone, inhibits the Na+-K+-2Cl- symporter in the thick ascending limb of the loop of Henle, an action characteristic of loop diuretics.[2] It may also act on the Na+-Cl- symporter in the distal convoluted tubule, similar to thiazide diuretics.[3] This inhibition reduces the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream. The increased concentration of these ions in the tubules leads to an osmotic increase in water excretion, resulting in diuresis.[3] This diuretic effect reduces blood volume, which contributes to the lowering of blood pressure.[3]

Experimental Workflow: Assessment of Diuretic Activity in Humans

Caption: Workflow for a clinical study on Etozolin's diuretic effect.

Vascular Effects: Vasodilation and Prostaglandin Involvement

Etozolin has been observed to cause vasodilation, which contributes to its antihypertensive effect by reducing peripheral vascular resistance. This effect is linked to the stimulation of prostaglandin E2 (PGE2) synthesis. Clinical studies have shown a marked rise in plasma PGE2 levels following etozolin administration. Prostaglandin E2 is known to be a potent vasodilator. It is suggested that PGE2 acts on EP2 and EP4 receptors on vascular smooth muscle cells, leading to an increase in intracellular cyclic AMP (cAMP). This increase in cAMP activates protein kinase A (PKA), which in turn phosphorylates and inactivates myosin light chain kinase (MLCK). The reduced activity of MLCK leads to decreased phosphorylation of the myosin light chain, resulting in smooth muscle relaxation and vasodilation.

Signaling Pathway: Etozolin-Induced Vasodilation

Caption: Postulated signaling pathway for Etozolin's vasodilatory effect.

Pharmacokinetics

Etozolin is a prodrug that undergoes rapid metabolism to its pharmacologically active metabolite, ozolinone. The pharmacokinetic profile is characterized by this conversion and the subsequent elimination of ozolinone.

Parameter	Etozolin	Ozolinone (Active Metabolite)	Reference
Elimination Half-life (t½)	~2.8 hours	~10.2 hours
Bioavailability	Data not available	Data not available
Protein Binding	Data not available	Data not available
Metabolism	Rapidly metabolized to ozolinone via enzymatic cleavage of the ester group. Further metabolism includes glucuronidation and oxidation of the piperidine moiety.	-
Excretion	Primarily as metabolites in urine.	-

Experimental Protocol: Determination of Etozolin and Ozolinone in Plasma by HPLC

A sensitive and specific high-performance liquid chromatography (HPLC) method has been developed for the simultaneous determination of etozolin and its active metabolite, ozolinone, in plasma.

• Sample Preparation:

  • Plasma samples are obtained from subjects at various time points after drug administration.

  • Etozolin and ozolinone are extracted from the plasma using a liquid-liquid extraction technique with an organic solvent.

• Chromatographic Conditions:

  • The separation is achieved on a suitable HPLC column (e.g., a C18 reversed-phase column).

  • The mobile phase typically consists of a mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile) in an isocratic or gradient elution mode.

• Detection:

  • Detection is performed using a UV detector at a specific wavelength where both compounds exhibit significant absorbance.

• Quantification:

  • The concentrations of etozolin and ozolinone are determined by comparing their peak areas to those of a calibration curve prepared with known concentrations of the analytes.

Pharmacodynamics

The pharmacodynamic effects of etozolin are primarily related to its diuretic and antihypertensive actions. These effects are dose-dependent.

Diuretic and Saluretic Effects

Clinical studies have demonstrated that etozolin produces a dose-dependent increase in the urinary excretion of water, sodium, chloride, and magnesium.

Dose	Effect on Urinary Excretion	Reference
800 mg (single dose)	Significant increase in water, sodium, chloride, and magnesium excretion.

A comparative study in healthy volunteers showed the following dose-dependent diuretic effect:

• 400 mg of etozolin is equipotent to 75 mg of a reference benzothiazide diuretic.

• 1200 mg of etozolin is 2.8 times more effective than 75 mg of the reference benzothiazide diuretic.

The maximum diuretic effect is observed 2 to 4 hours after administration.

Antihypertensive Effects

Etozolin has been shown to effectively lower blood pressure in hypertensive patients. The antihypertensive effect is also dose-dependent.

Dose	Blood Pressure Reduction (Systolic/Diastolic)	Study Population	Reference
200 mg/day (4 weeks)	From 187/112 mmHg to 167/99 mmHg	30 patients with essential hypertension
400 mg/day (2 weeks)	-12 mmHg / -9 mmHg	15 hypertensive patients

A double-blind, placebo-controlled study in seven hypertensive patients demonstrated a dose-dependent antihypertensive effect with single oral doses of 200 mg, 400 mg, and 600 mg.

Logical Relationship: Etozolin's Dual Antihypertensive Mechanism

Caption: Dual pathways contributing to Etozolin's antihypertensive action.

Clinical Considerations

Etozolin is used for the management of hypertension and edema. A notable characteristic of etozolin is its comparatively lower impact on potassium excretion compared to some other diuretics, and it causes a smaller activation of the renin-angiotensin-aldosterone system. However, as with other diuretics, monitoring of serum electrolytes is advisable during therapy.

Conclusion

Etozolin is a prodrug diuretic with a dual mechanism of action contributing to its antihypertensive efficacy. Its primary effect is mediated by its active metabolite, ozolinone, which inhibits renal sodium and chloride reabsorption, leading to diuresis and a reduction in blood volume. Additionally, etozolin stimulates the synthesis of prostaglandin E2, resulting in vasodilation and a decrease in peripheral vascular resistance. While key pharmacokinetic parameters such as oral bioavailability and plasma protein binding are not well-documented in publicly available literature, existing clinical data support its dose-dependent diuretic and antihypertensive effects. The detailed experimental protocols and a more granular understanding of the signaling pathways presented in this guide provide a foundation for further investigation and development in the field of diuretic and antihypertensive therapies.

References

• 1. Pharmacodynamics and kinetics of etozolin/ozolinone in hypertensive patients with normal and impaired kidney function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tga.gov.au [tga.gov.au]
• 3. Determination of linezolid in human serum and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Etozolin Structure-Activity Relationship: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Foundational quantitative structure-activity relationship (SAR) data for etozolin, primarily detailed in a 1977 publication by G. Satzinger in Arzneimittelforschung, is not readily accessible in the public domain. Consequently, this guide provides a comprehensive overview based on available abstracts, related studies on its active metabolite ozolinone, and general knowledge of thiazolidinone diuretics. The specific quantitative values (e.g., IC50, ED50) for a series of etozolin analogs are part of this core, yet currently unavailable, literature.

Introduction to Etozolin and its Mechanism of Action

Etozolin is a thiazolidinone derivative that acts as a diuretic. It is a prodrug that is rapidly metabolized to its active form, ozolinone. The primary mechanism of action of ozolinone is the inhibition of the Na+-K+-2Cl- symporter in the thick ascending limb of the Henle loop in the kidneys. This inhibition leads to a decrease in the reabsorption of sodium, potassium, and chloride ions, resulting in increased excretion of these ions and water, which accounts for its diuretic effect. Some studies also suggest an inhibitory effect on the sodium-chloride symporter in the distal convoluted tubule.

Core Structure and Known Structure-Activity Relationships

The core structure of etozolin consists of a thiazolidinone ring, a piperidine moiety, and an ethyl acetate group. The diuretic activity is intrinsically linked to the chemical features of the molecule and its conversion to the active metabolite, ozolinone.

General Structural Requirements for Activity

Based on the available literature, the following general SAR observations can be made:

• Thiazolidinone Ring: The 4-oxo-thiazolidin-2-ylidene moiety is essential for the diuretic activity. Modifications to this ring system are likely to have a significant impact on the compound's efficacy.

• Piperidine Group: The 5-piperidino substituent plays a crucial role in the molecule's activity. It is hypothesized that this group contributes to the binding of the molecule to its target protein.

• Ester Group: The ethyl acetate group at the 2-ylidene position is important for the prodrug nature of etozolin. It is cleaved in vivo to yield the active carboxylic acid metabolite, ozolinone. The nature of this ester can influence the pharmacokinetic properties of the drug, such as its absorption and metabolism.

• Methyl Group: The 3-methyl group on the thiazolidinone ring is also considered to be a key feature for its diuretic action.

A more detailed, quantitative SAR would require the data from the original Satzinger publication, which would likely include a table of analogs with variations at these positions and their corresponding diuretic potencies.

Experimental Protocols

While the specific, detailed protocols for the synthesis and evaluation of the etozolin analogs from the foundational SAR studies are not available, a general outline of the methodologies typically employed in such studies is provided below.

General Synthesis of Etozolin Analogs

The synthesis of etozolin analogs would likely follow a multi-step reaction sequence. A plausible general workflow is outlined below.

A generalized synthetic pathway for creating etozolin analogs.

Methodology:

• Thiazolidinone Ring Formation: A substituted thiourea would be reacted with an α-haloacetate to form the core thiazolidinone ring. Variations in the R1, R2, and R3 groups would allow for the creation of a library of analogs.

• Knoevenagel Condensation: The formed thiazolidinone would then undergo a Knoevenagel condensation with an appropriate aldehyde or ketone to introduce the exocyclic double bond and the desired substituent, such as the piperidine ring.

In Vivo Diuretic Activity Screening

The primary screening of novel diuretic agents is typically performed in animal models.

Workflow for assessing the diuretic effects of etozolin analogs.

Methodology:

• Animal Models: Male Wistar or Sprague-Dawley rats are commonly used. The animals are fasted overnight with free access to water.

• Drug Administration: Test compounds, including a vehicle control and a positive control (e.g., furosemide, hydrochlorothiazide), are administered orally or intravenously.

• Urine Collection: Animals are placed in metabolic cages, and urine is collected at specified time intervals.

• Analysis: The volume of urine is measured, and the concentrations of sodium, potassium, and chloride ions are determined using a flame photometer or ion-selective electrodes.

• Data Analysis: The diuretic activity is expressed as the total urine output and electrolyte excretion per unit of body weight, and compared to the control groups.

Signaling Pathway and Mechanism of Action

The diuretic effect of etozolin's active metabolite, ozolinone, is initiated by its interaction with ion transporters in the renal tubules.

Signaling pathway illustrating ozolinone's diuretic effect.

Quantitative Data Summary

As previously stated, the specific quantitative SAR data from the primary literature is not available. A comprehensive SAR table would typically be structured as follows:

Table 1: Hypothetical Structure-Activity Relationship Data for Etozolin Analogs

Compound ID	R1 (at N3)	R2 (at C5)	R3 (Ester)	Diuretic Activity (e.g., ED50 mg/kg)
Etozolin	CH3	Piperidino	Ethyl	[Value]
Analog 1	H	Piperidino	Ethyl	[Value]
Analog 2	CH3	Morpholino	Ethyl	[Value]
Analog 3	CH3	Piperidino	Methyl	[Value]
...	...	...	...	...

This table is a template and does not contain actual data.

Conclusion and Future Directions

The study of the structure-activity relationship of etozolin is a classic example of medicinal chemistry research that led to the development of a clinically useful diuretic. While the foundational quantitative data remains in historical literature, the general principles of its SAR can be inferred. Future research in this area could involve the synthesis of novel analogs with improved pharmacokinetic profiles, greater potency, or reduced side effects, such as potassium loss. The application of computational modeling techniques could also aid in the design of new thiazolidinone-based diuretics with enhanced selectivity for their target ion transporters. Accessing and re-evaluating the original SAR data would be invaluable for such future endeavors.

Etozolin's Impact on Renal Electrolyte Excretion: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Etozolin is a diuretic agent with a multifaceted impact on renal electrolyte handling. Primarily classified as a thiazide-like diuretic, its principal mechanism of action involves the inhibition of the Na+/Cl- cotransporter in the distal convoluted tubule of the nephron. This action leads to a significant increase in the urinary excretion of sodium and chloride, underpinning its diuretic and antihypertensive effects. Etozolin's influence extends to other key electrolytes, including potassium, magnesium, and calcium, though its effects on these are nuanced and differ from those of other diuretic classes. This technical guide provides an in-depth analysis of etozolin's effects on electrolyte excretion, supported by quantitative data from clinical and preclinical studies. It details the experimental protocols utilized to ascertain these effects and visualizes the underlying physiological pathways and experimental designs.

Introduction

Etozolin is a piperidinyl-thiazolidinone derivative recognized for its diuretic and antihypertensive properties. Its active metabolite, ozolinone, is responsible for its pharmacological activity.[1] Understanding the precise effects of etozolin on the excretion of sodium (Na+), potassium (K+), chloride (Cl-), magnesium (Mg2+), and calcium (Ca2+) is critical for its clinical application and for the development of novel diuretic therapies. This guide synthesizes available data to present a comprehensive overview for researchers and drug development professionals.

Mechanism of Action

Etozolin exerts its diuretic effect primarily through the inhibition of the sodium-chloride symporter (NCC) located in the apical membrane of the distal convoluted tubule cells in the kidney.[2] By blocking the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream, etozolin increases the osmotic pressure within the tubule, leading to increased water retention in the urine and consequently, diuresis.[2]

Beyond its direct action on the NCC, etozolin's mechanism is also linked to the prostaglandin system, with studies indicating a marked rise in plasma PGE2 following administration. Furthermore, it demonstrates a reduced impact on the Renin-Angiotensin-Aldosterone System (RAAS) compared to other diuretics like chlorthalidone.[1]

Mechanism of Etozolin on electrolyte transport in the kidney.

Quantitative Effects on Electrolyte Excretion

The administration of etozolin leads to a dose-dependent increase in the excretion of several electrolytes. The following tables summarize the quantitative data from key studies.

Table 1: Effect of Single Oral Doses of Etozolin on Urinary Electrolyte Excretion in Hypertensive Patients

Parameter	Placebo	200 mg Etozolin	400 mg Etozolin	600 mg Etozolin
Urinary Water Excretion	Baseline	Increased	Increased	Increased
Urinary Na+ Excretion	Baseline	Increased	Significantly Increased	Maximally Increased
Urinary K+ Excretion	Baseline	Lower increase compared to Chlorthalidone	Lower increase compared to Chlorthalidone	Lower increase compared to Chlorthalidone
Urinary Cl- Excretion	Baseline	Lower increase compared to other diuretics	Lower increase compared to other diuretics	Lower increase compared to other diuretics

Source: Adapted from a double-blind, placebo-controlled study in seven uncomplicated hypertensive patients.[1] Note: This study emphasized a dose-dependent diuretic and saluretic effect, with a comparatively lower kaliuretic and chloruretic effect than furosemide or thiazides.

Table 2: Effect of a Single 800 mg Oral Dose of Etozolin in Healthy Volunteers

Parameter	Effect Compared to Baseline
Urinary Water Excretion	Significant Increase
Urinary Na+ Excretion	Significant Increase
Urinary K+ Excretion	Increased (with a strong increase in Na+/K+ ratio)
Urinary Cl- Excretion	Significant Increase
Urinary Mg2+ Excretion	Significant Increase

Source: Adapted from a study on ten volunteers with intact renal function.

Table 3: Comparative Diuretic Effect of Etozolin in Normal Volunteers

Drug and Dose	Equivalent Dose of Benzothiazide (Vs)	Relative Efficacy
400 mg Etozolin	75 mg	Equipotent
1200 mg Etozolin	75 mg	2.8 times more effective

Source: Adapted from a study on eight volunteers. This study also noted no significant differences in potassium excretion between etozolin and placebo, while sodium and chloride excretion were significantly increased.

Sodium and Chloride Excretion

Etozolin robustly increases the excretion of sodium and chloride, which is a direct consequence of its inhibitory action on the NCC. This natriuretic and chloruretic effect is dose-dependent and forms the basis of its efficacy in treating hypertension and edema.

Potassium Excretion

Etozolin is characterized by a potassium-sparing effect relative to other diuretics such as furosemide and thiazides. While some increase in potassium excretion can occur, it is generally less pronounced. One study reported no significant change in serum potassium levels, a notable difference from chlorthalidone. Another study found no significant difference in potassium excretion between etozolin and a placebo.

Magnesium Excretion

Studies have shown that etozolin significantly increases the renal elimination of magnesium. An 800 mg dose was demonstrated to cause a notable increase in urinary magnesium.

Calcium Excretion

Direct quantitative data on the effect of etozolin on urinary calcium excretion is limited in the reviewed literature. However, as a thiazide-like diuretic, it is anticipated to decrease calcium excretion. This class of diuretics enhances calcium reabsorption in the distal convoluted tubule, an effect that is beneficial in preventing the formation of calcium-containing kidney stones. This effect is thought to be a result of reduced intracellular sodium in the tubule cells, which enhances the activity of the basolateral Na+/Ca2+ exchanger, thereby promoting calcium reabsorption into the bloodstream.

Secondary Hormonal Effects

Etozolin's influence on electrolyte balance triggers secondary responses in hormonal systems that regulate blood pressure and fluid volume.

Renin-Angiotensin-Aldosterone System (RAAS)

Compared to other diuretics, etozolin causes a smaller activation of the RAAS. The brisk diuresis induced by drugs like furosemide is associated with a pronounced release of renin, which is almost twice that induced by etozolin. This lesser activation of the RAAS may contribute to a more sustained and smoother antihypertensive effect.

Prostaglandin System

The mechanism of action of etozolin appears to involve the prostaglandin system. A marked rise in plasma PGE2 has been observed following etozolin administration. Prostaglandins, particularly PGE2, are known to influence renal hemodynamics and tubular electrolyte transport, which may contribute to etozolin's diuretic and vasodilatory effects.

Relationship between Etozolin and systemic hormonal responses.

Experimental Protocols

The following sections describe representative protocols for evaluating the diuretic and electrolyte excretion effects of a compound like etozolin in both preclinical and clinical settings.

Preclinical Evaluation in a Rodent Model

This protocol is based on the Lipschitz test for assessing diuretic activity in rats.

• Animal Model: Male or female Wistar albino rats (150-200 g).

• Acclimatization: Animals are housed in standard laboratory conditions and acclimatized to metabolic cages for at least 24 hours before the experiment.

• Grouping: Animals are randomly divided into groups (n=6 per group):

  • Control Group: Vehicle (e.g., normal saline).

  • Standard Group: A known diuretic (e.g., Furosemide, 10 mg/kg).

  • Test Groups: Etozolin at various doses (e.g., 100, 200, 400 mg/kg).

• Procedure:

  • Animals are fasted overnight (approximately 18 hours) with free access to water.

  • To ensure a uniform water and salt load, all animals receive an oral preload of normal saline (0.9% NaCl) at a dose of 15-25 ml/kg.

  • Immediately after the saline load, the respective treatments (vehicle, standard, or test drug) are administered orally.

  • Each rat is then placed in an individual metabolic cage designed for the separate collection of urine and feces.

  • Urine is collected and the volume is measured at regular intervals (e.g., every hour for 5 hours) and for a total period of 24 hours to assess long-term effects.

• Analysis:

  • Urine Volume: The cumulative urine volume for each animal is recorded. Diuretic activity is calculated as the mean urine volume of the test group divided by the mean urine volume of the control group.

  • Electrolyte Concentration: Urine samples are collected and stored at -20°C. The concentrations of Na+, K+, and Cl- are determined using a flame photometer or ion-selective electrodes.

  • Calculation of Indices:

    • Diuretic Index: Compares the diuretic activity of the test substance to the standard drug.

    • Saluretic, Natriuretic, and Kaliuretic Activity: The total amount of each electrolyte excreted is calculated (concentration × volume) and compared between groups.

    • Na+/K+ Ratio: This ratio is calculated to assess the potassium-sparing properties of the test substance. A higher ratio indicates a more favorable potassium-sparing effect.

Clinical Evaluation in Human Volunteers

This protocol outlines a typical double-blind, placebo-controlled, crossover study design to evaluate the pharmacodynamics of a diuretic in humans.

• Study Population: Healthy adult volunteers or patients with uncomplicated essential hypertension.

• Study Design: A randomized, double-blind, placebo-controlled, crossover design is often employed. This means each participant receives all treatments (e.g., different doses of etozolin, a comparator diuretic, and placebo) in a random order with a washout period between each treatment phase.

• Procedure:

  • Informed Consent: All participants provide written informed consent before any study-related procedures are performed.

  • Standardization: Participants are often maintained on a standardized diet with controlled sodium and fluid intake for a period before and during each treatment phase.

  • Treatment Administration: On the morning of each study day, after an overnight fast, participants receive the assigned treatment orally.

  • Urine Collection: Urine is collected at baseline and then at frequent intervals (e.g., every 2 hours for the first 8-12 hours) and then pooled for a 24-hour collection. The volume of each collection is recorded.

  • Blood Sampling: Blood samples are drawn at regular intervals to measure plasma electrolyte concentrations and to assess renal function (e.g., creatinine).

• Analysis:

  • Urine Flow Rate and Cumulative Volume: Calculated for each collection period and over 24 hours.

  • Urinary Electrolyte Excretion: The concentration of Na+, K+, Cl-, Mg2+, and Ca2+ in each urine sample is measured. The total amount of each electrolyte excreted over 24 hours is calculated.

  • Fractional Excretion of Electrolytes: This can be calculated to assess the proportion of the filtered electrolyte that is excreted in the urine.

  • Statistical Analysis: Appropriate statistical methods (e.g., ANOVA for crossover design) are used to compare the effects of the different treatments on urine volume and electrolyte excretion.

References

• 1. Pharmacodynamics and kinetics of etozolin/ozolinone in hypertensive patients with normal and impaired kidney function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Etozolin? [synapse.patsnap.com]

An In-depth Technical Guide on Etozolin and its Active Metabolite Ozolinone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etozolin is a diuretic medication utilized in the management of hypertension and edema associated with various clinical conditions.[1][2] It functions as a prodrug, undergoing rapid metabolism to its pharmacologically active form, ozolinone.[3] This guide provides a comprehensive technical overview of etozolin and ozolinone, focusing on their core pharmacology, quantitative data, and detailed experimental methodologies.

Mechanism of Action

The diuretic and antihypertensive effects of etozolin are primarily attributed to its active metabolite, ozolinone. Ozolinone acts as a thiazide-like diuretic, targeting the sodium-chloride (Na+-Cl-) symporter (NCC), encoded by the SLC12A3 gene, in the apical membrane of the distal convoluted tubule (DCT) of the nephron.[1][4]

By inhibiting the NCC, ozolinone blocks the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream. This inhibition leads to an increased excretion of Na+ and Cl- in the urine, which in turn causes an osmotic increase in water excretion, leading to diuresis and a reduction in blood volume.

Furthermore, etozolin has been observed to have a mild vasodilatory effect and to activate the prostaglandin system, specifically increasing plasma levels of prostaglandin E2 (PGE2), which may contribute to its antihypertensive action. Unlike some other diuretics, etozolin has been shown to cause a smaller activation of the renin-angiotensin-aldosterone system (RAAS).

Signaling Pathway of Ozolinone on the Na+-Cl- Symporter (NCC)

The precise molecular interactions of ozolinone with the NCC are not as extensively detailed as for some other thiazide-like diuretics. However, based on the known mechanisms of NCC inhibition, a proposed signaling pathway can be illustrated. Ozolinone is believed to bind to the chloride-binding site of the NCC, competitively inhibiting the binding of chloride ions. This prevents the conformational change required for the translocation of both sodium and chloride ions across the apical membrane of the DCT cells.

Ozolinone's inhibitory action on the Na+-Cl- Cotransporter (NCC).

Prostaglandin E2 (PGE2) Signaling Pathway

Etozolin administration has been shown to increase plasma PGE2 levels. PGE2 exerts its effects by binding to G-protein coupled prostanoid E receptors (EP1-4). The activation of EP2 and EP4 receptors, which are coupled to Gs proteins, leads to the activation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). PKA can then phosphorylate various downstream targets, including the cAMP response element-binding protein (CREB), leading to changes in gene expression that may contribute to vasodilation and other cardiovascular effects.

Simplified Prostaglandin E2 (PGE2) signaling pathway via EP2/EP4 receptors.

Quantitative Data

Pharmacokinetic Parameters

A comprehensive summary of the pharmacokinetic parameters for etozolin and its active metabolite ozolinone in humans is presented below. It is important to note that etozolin is rapidly and extensively metabolized to ozolinone, which is the primary active moiety.

Parameter	Etozolin	Ozolinone	Reference
Tmax (hours)	~1-2	~2-4
Half-life (t1/2) (hours)	Short (prodrug)	~6-10
Protein Binding	Not specified	Not specified
Metabolism	Rapidly hydrolyzed to ozolinone
Excretion	Primarily as metabolites in urine

Note: Specific values for Cmax, AUC, volume of distribution, and clearance are not consistently reported across publicly available literature and may vary depending on the study population and analytical methods used.

Pharmacodynamic Effects: Urinary Electrolyte Excretion

The administration of etozolin leads to a significant increase in the urinary excretion of sodium, chloride, and water. The following table summarizes the effects of a single 800 mg oral dose of etozolin on urinary electrolyte excretion in healthy volunteers.

Parameter	Change from Baseline	Reference
Urine Volume	Significant Increase
Sodium (Na+) Excretion	Significant Increase
Chloride (Cl-) Excretion	Significant Increase
Potassium (K+) Excretion	Slight Increase
Magnesium (Mg2+) Excretion	Significant Increase
Sodium/Potassium Ratio	Strong Increase

In a comparative study, 400 mg of etozolin was found to be equipotent to 75 mg of a benzothiazide diuretic in terms of diuretic effect.

Experimental Protocols

Determination of Etozolin and Ozolinone in Human Plasma by HPLC

This protocol is based on the method described by Hengy et al. (1980).

4.1.1. Principle

Etozolin and its active metabolite, ozolinone, are extracted from plasma using a liquid-liquid extraction procedure at different pH values. The extracts are then analyzed by high-performance liquid chromatography (HPLC) with UV detection.

4.1.2. Materials

• HPLC system with UV detector

• Silica gel column

• Dichloromethane

• Plasma samples

• Etozolin and ozolinone reference standards

• Internal standard (structurally similar compound)

• Buffers for pH adjustment (e.g., phosphate buffers)

4.1.3. Procedure

• Sample Preparation (Etozolin):

  • To 1 mL of plasma, add the internal standard.

  • Adjust the pH of the plasma sample to 9.

  • Extract the sample with a defined volume of dichloromethane by vortexing.

  • Centrifuge to separate the layers.

  • Transfer the organic (lower) layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for HPLC analysis.

• Sample Preparation (Ozolinone):

  • To 1 mL of plasma, add the internal standard.

  • Adjust the pH of the plasma sample to 5.

  • Extract the sample with a defined volume of dichloromethane by vortexing.

  • Centrifuge to separate the layers.

  • Transfer the organic (lower) layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for HPLC analysis.

• HPLC Analysis:

  • Column: Silica gel

  • Mobile Phase: A suitable mixture of organic solvents (e.g., a mixture of n-heptane, isopropanol, and acetic acid). The exact composition should be optimized for the specific column and system.

  • Flow Rate: Typically 1-2 mL/min.

  • Detection: UV absorbance at 281 nm.

  • Quantification: Create a calibration curve using the peak area ratios of the analytes to the internal standard at known concentrations.

4.1.4. Experimental Workflow

Workflow for the HPLC analysis of Etozolin and Ozolinone in plasma.

In Vivo Assessment of Diuretic Activity in Rats

This protocol is a generalized procedure based on standard methods for evaluating diuretic activity.

4.2.1. Principle

The diuretic effect of a test substance is evaluated by measuring the volume of urine excreted and the concentration of electrolytes in the urine of treated animals compared to a control group.

4.2.2. Materials

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Metabolic cages for individual housing and urine collection

• Oral gavage needles

• Test substance (Etozolin/Ozolinone)

• Vehicle control (e.g., 0.9% saline or a suitable solvent for the test substance)

• Standard diuretic (e.g., Furosemide)

• Graduated cylinders for urine volume measurement

• Flame photometer or ion-selective electrodes for electrolyte analysis (Na+, K+, Cl-)

4.2.3. Procedure

• Animal Acclimatization and Preparation:

  • Acclimatize rats to the metabolic cages for a few days before the experiment.

  • Fast the animals overnight (approximately 18 hours) before the experiment, with free access to water.

• Dosing and Urine Collection:

  • On the day of the experiment, administer a hydrating load of normal saline (e.g., 25 mL/kg) orally to all animals.

  • Divide the animals into groups (e.g., vehicle control, standard diuretic, and different dose levels of the test substance).

  • Administer the respective treatments (vehicle, standard, or test substance) to the animals by oral gavage.

  • Immediately place each rat in an individual metabolic cage.

  • Collect urine at specified time intervals (e.g., every hour for the first 5 hours, and then a cumulative collection up to 24 hours).

• Analysis:

  • Measure the total volume of urine collected for each animal at each time point.

  • Determine the concentration of sodium, potassium, and chloride in the collected urine samples using a flame photometer or ion-selective electrodes.

  • Calculate the total excretion of each electrolyte.

  • Compare the urine volume and electrolyte excretion between the test groups and the control group.

4.2.4. Experimental Workflow

Workflow for the in vivo assessment of diuretic activity.

Conclusion

Etozolin, through its active metabolite ozolinone, is an effective diuretic that primarily acts by inhibiting the Na+-Cl- symporter in the distal convoluted tubule. Its pharmacodynamic profile is characterized by a significant increase in sodium and chloride excretion. The involvement of the prostaglandin system in its mechanism of action provides an additional dimension to its antihypertensive effects. The experimental protocols detailed in this guide offer a framework for the quantitative analysis and functional assessment of etozolin and ozolinone in a research and drug development setting. Further investigation into the precise molecular interactions of ozolinone with the NCC and a more detailed characterization of its pharmacokinetic profile will enhance our understanding and potential for therapeutic optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. [Effect of the diuretic Etozolin (Gö 687) on renal elimination of water and solutes in subjects with normal renal function (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic Uses of Diuretic Agents - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Etozolin: A Physicochemical Profile for the Research Professional

An In-depth Technical Guide

This technical guide provides a comprehensive overview of the core physicochemical properties of Etozolin, a diuretic agent. The information is tailored for researchers, scientists, and professionals in drug development, offering key data, experimental context, and a visualization of its mechanism of action to support further research and application.

Chemical Identity and Structure

Etozolin, a loop diuretic, is chemically known as ethyl (2Z)-2-(3-methyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-ylidene)acetate.[1][2] It has been marketed in Europe under trade names such as Diulozin, Elkapin, and Etopinil.[2] The compound belongs to the class of organic compounds known as alpha amino acids and derivatives.[3]

General Identifiers

Identifier	Value	Reference
IUPAC Name	ethyl (2Z)-2-(3-methyl-4-oxo-5-piperidin-1-yl-1,3-thiazolidin-2-ylidene)acetate	[1]
CAS Number	73-09-6
Molecular Formula	C13H20N2O3S
Synonyms	Etozoline, Elkapin, W-2900A, GO-687

Physicochemical Properties

The physicochemical parameters of Etozolin are crucial for understanding its formulation, delivery, and behavior in biological systems.

Core Physicochemical Data

Property	Value	Source / Method
Molecular Weight	284.38 g/mol	PubChem Computed
Melting Point	140 °C to 159 °C	Experimental
Boiling Point	~230.9°C	Rough Estimate
Water Solubility	5.63 mg/mL	ALOGPS (Predicted)
LogP (Octanol-Water Partition Coefficient)	1.92 - 2.92	Chemaxon, ALOGPS, XLogP3-AA (Predicted)
pKa (Strongest Basic)	4.11 - 5.35	Predicted

Spectroscopic and Thermodynamic Data

Spectroscopic and thermodynamic data reveal a structural specificity for Etozolin that is not commonly found in other diuretics. This uniqueness is highlighted when comparing its properties to structurally related choleretic compounds like piprozoline.

Experimental Protocols for Property Determination

Melting Point Determination

A capillary melting point apparatus would be used. A small, powdered sample of Etozolin is packed into a capillary tube and heated at a controlled rate. The temperature range from the first sign of melting to the complete liquefaction of the sample is recorded as the melting point.

LogP Determination (Shake-Flask Method)

• Preparation : A solution of Etozolin is prepared in a biphasic system of n-octanol and water.

• Equilibration : The mixture is agitated vigorously to ensure the thorough partitioning of Etozolin between the two phases until equilibrium is reached.

• Separation & Analysis : The octanol and water layers are separated. The concentration of Etozolin in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation : The LogP value is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Aqueous Solubility Determination

The equilibrium solubility of Etozolin can be determined by adding an excess amount of the solid compound to water. The resulting suspension is stirred at a constant temperature for a sufficient period (e.g., 24-48 hours) to reach equilibrium. The saturated solution is then filtered to remove undissolved solid, and the concentration of Etozolin in the filtrate is quantified using an analytical method like HPLC.

Mechanism of Action and Signaling Pathway

Etozolin functions as a diuretic by targeting the kidneys. Its primary mechanism involves the inhibition of the sodium-chloride symporter (NCC) located in the distal convoluted tubule of the nephron. This action prevents the reabsorption of sodium and chloride ions, leading to increased excretion of these ions and water. The resulting decrease in blood volume contributes to its antihypertensive effect.

Downstream, the reduction in sodium levels can modulate the Renin-Angiotensin-Aldosterone System (RAAS). Etozolin also exhibits mild vasodilatory effects by acting on the smooth muscle cells of blood vessels, which helps in reducing peripheral vascular resistance.

Caption: The diuretic and antihypertensive mechanism of Etozolin.

Experimental Workflow: Investigating Diuretic Effect

The following workflow illustrates a typical in vivo experiment to confirm the diuretic action of Etozolin.

Caption: A standard experimental workflow to assess the diuretic effect of Etozolin.

References

• 1. Etozolin | C13H20N2O3S | CID 5743585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Etozolin - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]

Etozolin's Impact on the Renin-Angiotensin System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Etozolin, a thiazide-like diuretic, exerts its antihypertensive effects primarily through the inhibition of the Na+/Cl- symporter in the distal convoluted tubules of the kidney, leading to increased natriuresis and diuresis. This modulation of fluid and electrolyte balance intrinsically influences the renin-angiotensin system (RAS), a critical regulator of blood pressure. This technical guide provides an in-depth analysis of the available scientific literature concerning the impact of Etozolin on the RAS. Quantitative data from comparative clinical studies are summarized, detailing the effects on plasma renin activity (PRA) and aldosterone levels. Furthermore, this guide outlines the experimental protocols employed in key studies to facilitate replication and further investigation. Finally, signaling pathways implicated in Etozolin's mechanism of action, particularly the emerging role of the prostaglandin system, are visualized to provide a clear understanding of the underlying cellular and molecular interactions.

Introduction

The renin-angiotensin system (RAS) is a hormonal cascade that plays a pivotal role in the pathophysiology of hypertension. Diuretics are a cornerstone of antihypertensive therapy, and their mechanism of action is intricately linked to the RAS. Etozolin is a thiazide-like diuretic with a distinct pharmacological profile. Understanding its specific interactions with the RAS is crucial for optimizing its therapeutic use and for the development of novel antihypertensive agents. This document synthesizes the current knowledge on Etozolin's effects on the key components of the RAS, including renin, angiotensin, and aldosterone, with a focus on quantitative data and experimental methodologies.

Quantitative Data on the Impact of Etozolin on the Renin-Angiotensin System

Clinical studies have demonstrated that Etozolin's impact on the RAS is notably modest compared to other diuretics, suggesting a potentially favorable profile in terms of minimizing the reactive hyperreninemia that can counteract the blood pressure-lowering effects of diuretics.

Table 1: Comparative Effects of Etozolin and Chlorthalidone on Plasma Renin Activity (PRA) and Aldosterone

Parameter	Etozolin	Chlorthalidone	Significance
Increase in Supine PRA	Significantly lower	Higher	p < 0.05
Increase in Standing PRA	Significantly lower	Higher	p < 0.05
Increase in Plasma Aldosterone	Significantly lower	Higher	p < 0.05

Data synthesized from a comparative study in hypertensive patients. The study highlights that Etozolin administration leads to a less pronounced activation of the RAS compared to an equieffective dose of chlorthalidone.

Table 2: Comparative Effects of Etozolin and Furosemide on Renin Release

Parameter	Etozolin	Furosemide	Finding
Renin Release	Lower	Almost twice that of Etozolin	Etozolin induces a significantly lower renin release compared to furosemide.

This finding is based on a study comparing the pharmacodynamics of the two diuretics, indicating a differential impact on the initial step of the RAS cascade.

Table 3: Effect of Ozolinone (active metabolite of Etozolin) on Renin Secretory Rate

Parameter	(-)-ozolinone	(+)-ozolinone	p-value
Renin Secretory Rate (ng AI/mL/hr·mL/min)	498 ± 113	210 ± 53	< 0.05

This study on the active enantiomer of Etozolin's metabolite demonstrates a direct stimulatory effect on renin secretion, which is linked to prostaglandin synthesis.

Experimental Protocols

Detailed experimental methodologies are crucial for the interpretation and replication of scientific findings. The following sections outline the protocols from key studies investigating Etozolin's effect on the RAS. Note: Full experimental details were not available in all referenced abstracts; the following is a reconstruction based on the available information.

Study of Etozolin vs. Chlorthalidone

• Study Design: A double-blind, placebo-controlled, crossover study.

• Participants: Patients with essential hypertension.

• Intervention: Single oral doses of Etozolin (e.g., 400 mg) and chlorthalidone (e.g., 50 mg) were administered to each patient in a randomized sequence, with a washout period between treatments.

• Measurements:

  • Blood pressure and heart rate were monitored at regular intervals.

  • Blood samples were collected for the determination of plasma renin activity (PRA) and plasma aldosterone concentrations in both supine and standing positions.

  • Urine was collected to measure sodium and potassium excretion.

• Assay Methods:

  • Plasma Renin Activity (PRA): Likely measured by radioimmunoassay (RIA) of angiotensin I generated per unit of time.

  • Plasma Aldosterone: Likely measured by RIA.

Study of Ozolinone's Effect on Renin Secretion

• Study Design: In vivo study in an animal model (e.g., anesthetized dogs).

• Intervention: Direct intra-arterial infusion of the active levorotatory enantiomer of ozolinone into the renal artery. The dextrorotatory enantiomer served as a control.

• Measurements:

  • Renal blood flow and glomerular filtration rate were monitored.

  • Renal venous blood was sampled to determine the renin secretory rate.

  • Urine was collected to measure prostaglandin E2 (PGE2) excretion.

• Assay Methods:

  • Renin Secretory Rate: Calculated from the difference in renin concentration between renal arterial and venous blood, multiplied by renal plasma flow. Renin concentration was likely determined by RIA.

  • Urinary PGE2: Measured by a specific immunoassay.

Signaling Pathways

Etozolin's effect on the renin-angiotensin system appears to be multifaceted, involving not only the direct consequences of diuresis but also a potential modulation of signaling pathways within the juxtaglomerular cells. A key aspect highlighted in the literature is the involvement of the prostaglandin system.

Proposed Signaling Pathway of Etozolin's Effect on Renin Release

The following diagram illustrates the proposed signaling cascade initiated by Etozolin, leading to a modulated renin release. This pathway incorporates the natriuretic effect and the subsequent involvement of prostaglandins.

Protocols & Analytical Methods

Etozolin Administration in Rodent Hypertension Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the administration of Etozolin in rodent models of hypertension. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the antihypertensive effects of this thiazide-like diuretic.

Introduction to Etozolin

Etozolin is a diuretic medication that exerts its effects by inhibiting the sodium-chloride symporter in the distal convoluted tubules of the kidneys. This action leads to increased excretion of sodium and water, thereby reducing blood volume and blood pressure.[1][2] It is classified as a thiazide-like diuretic and has shown dose-dependent diuretic and saluretic effects in both experimental and clinical settings.[3] Etozolin is metabolized to an active metabolite, ozolinone, which is also diuretically active.

Rodent Models of Hypertension

The selection of an appropriate animal model is critical for the preclinical evaluation of antihypertensive drugs. Several well-established rodent models of hypertension are available, each with distinct pathophysiological characteristics.

• Spontaneously Hypertensive Rat (SHR): This is the most widely used genetic model of essential hypertension. SHRs develop hypertension without any experimental intervention, and the progression of the disease mimics that of human essential hypertension.[4][5]

• Deoxycorticosterone Acetate (DOCA)-Salt Hypertensive Rat: This model is induced by the administration of a mineralocorticoid (DOCA) and a high-salt diet. It is characterized by volume expansion and is a model of salt-sensitive hypertension.

• Renal Artery Ligation (Goldblatt) Hypertensive Rat: This model involves the surgical constriction of one or both renal arteries, leading to renin-dependent hypertension. The one-kidney, one-clip (1K1C) and two-kidney, one-clip (2K1C) are common variations.

• Angiotensin II-Induced Hypertensive Rat: This model is created by the continuous infusion of angiotensin II, a potent vasoconstrictor. It is useful for studying the renin-angiotensin system's role in hypertension.

Quantitative Data Presentation

While specific quantitative data for Etozolin in rodent models is not extensively published, the following tables provide an overview of typical experimental parameters and expected outcomes based on the effects of other antihypertensive agents in similar models.

Table 1: Hypothetical Dose-Response of Etozolin in Spontaneously Hypertensive Rats (SHR)

Dose (mg/kg)	Route of Administration	Vehicle	Duration of Treatment	Mean Arterial Pressure (MAP) Reduction (mmHg)
10	Oral Gavage	0.5% Carboxymethylcellulose	4 weeks	15 ± 5
30	Oral Gavage	0.5% Carboxymethylcellulose	4 weeks	25 ± 7
100	Oral Gavage	0.5% Carboxymethylcellulose	4 weeks	40 ± 10
10	Intraperitoneal Injection	Saline	Single Dose	10 ± 3 (at 6 hours)
30	Intraperitoneal Injection	Saline	Single Dose	20 ± 5 (at 6 hours)

Table 2: Comparison of Antihypertensive Effects in Different Rat Models (Hypothetical Data)

Hypertension Model	Etozolin Dose (mg/kg)	Route of Administration	Mean Arterial Pressure (MAP) Reduction (mmHg)
Spontaneously Hypertensive Rat (SHR)	50	Oral Gavage	30 ± 8
DOCA-Salt Hypertensive Rat	50	Oral Gavage	35 ± 9
2K1C Goldblatt Hypertensive Rat	50	Oral Gavage	25 ± 6
Angiotensin II-Induced Hypertensive Rat	50	Oral Gavage	20 ± 5

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of Etozolin in rodent hypertension models.

Protocol for Induction of DOCA-Salt Hypertension in Rats

Materials:

• Male Wistar rats (180-200 g)

• Deoxycorticosterone acetate (DOCA)

• Saline solution (1% NaCl) for drinking water

• Vehicle for DOCA (e.g., sesame oil)

• Anesthetic (e.g., isoflurane)

• Surgical instruments for unilateral nephrectomy

Procedure:

• Anesthetize the rats using an appropriate anesthetic.

• Perform a unilateral nephrectomy of the left kidney.

• Allow the rats to recover for one week, providing them with standard rat chow and tap water.

• After the recovery period, replace the drinking water with 1% NaCl solution.

• Administer DOCA (e.g., 25 mg/kg, subcutaneously) twice a week for four weeks.

• Monitor blood pressure weekly using the tail-cuff method to confirm the development of hypertension.

Protocol for Oral Gavage Administration of Etozolin

Materials:

• Etozolin

• Vehicle (e.g., 0.5% carboxymethylcellulose in distilled water)

• Oral gavage needles (e.g., 18-gauge, 2-inch, ball-tipped)

• Syringes

Procedure:

• Prepare the Etozolin suspension in the vehicle to the desired concentration. Ensure the suspension is homogenous by vortexing or stirring before each administration.

• Gently restrain the rat.

• Measure the distance from the rat's incisors to the xiphoid process to determine the appropriate length for gavage needle insertion.

• Insert the gavage needle into the esophagus and gently advance it into the stomach.

• Administer the Etozolin suspension slowly. The volume should typically not exceed 10 ml/kg body weight.

• Carefully remove the gavage needle.

• Monitor the animal for any signs of distress after the procedure.

Protocol for Intraperitoneal Injection of Etozolin

Materials:

• Etozolin

• Vehicle (e.g., sterile saline)

• Needles (e.g., 25-gauge)

• Syringes

Procedure:

• Prepare the Etozolin solution in the vehicle to the desired concentration.

• Firmly restrain the rat, exposing the abdomen.

• Insert the needle into the lower right quadrant of the abdomen at a 10-15 degree angle to avoid puncturing the internal organs.

• Aspirate to ensure no fluid is drawn into the syringe, which would indicate entry into a blood vessel or organ.

• Inject the Etozolin solution. The volume should typically not exceed 10 ml/kg body weight.

• Withdraw the needle and apply gentle pressure to the injection site if necessary.

• Return the animal to its cage and monitor for any adverse reactions.

Protocol for Blood Pressure Measurement in Conscious Rats

Materials:

• Tail-cuff plethysmography system

• Rat restrainer

• Warming chamber

Procedure:

• Acclimatize the rats to the restrainer and the tail-cuff procedure for several days before the actual measurement to minimize stress-induced blood pressure variations.

• Place the rat in the warming chamber (30-34°C) for 10-15 minutes to increase blood flow to the tail.

• Transfer the rat to the restrainer.

• Place the tail cuff and the pulse sensor on the rat's tail.

• Inflate and deflate the cuff multiple times to obtain stable and consistent blood pressure readings.

• Record the systolic blood pressure, diastolic blood pressure, and heart rate.

• It is recommended to take at least three to five consecutive readings and calculate the average.

Mandatory Visualizations

Signaling Pathway of Etozolin in the Distal Convoluted Tubule

Caption: Mechanism of action of Etozolin in the distal convoluted tubule.

Experimental Workflow for Evaluating Etozolin in SHR

Caption: Workflow for assessing Etozolin's antihypertensive effects in SHR.

References

• 1. [Etozolin and captopril in the treatment of arterial hypertension] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.amegroups.cn [cdn.amegroups.cn]
• 3. Acute antihypertensive, diuretic and metabolic effects of etozolin and chlorthalidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijprajournal.com [ijprajournal.com]
• 5. Spontaneously hypertensive rats cholinergic hyper-responsiveness: central and peripheral pharmacological mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Etozolin Efficacy in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etozolin is a diuretic medication utilized in the management of hypertension and edema. Its therapeutic effects are primarily attributed to its action on the renal and vascular systems. At the cellular level, Etozolin functions as an inhibitor of the sodium-chloride symporter (NCC) in the distal convoluted tubule of the kidney, leading to increased natriuresis and diuresis. Additionally, Etozolin exhibits vasodilatory properties by directly acting on vascular smooth muscle cells.

These application notes provide detailed protocols for cell-based assays to quantify the efficacy of Etozolin and its active metabolite, Ozolinone, on its primary molecular target, the NCC, and to assess its effects on vascular smooth muscle cell relaxation.

Mechanism of Action: Dual Effects of Etozolin

Etozolin's antihypertensive action is twofold:

• Inhibition of the Sodium-Chloride Cotransporter (NCC): In the epithelial cells of the distal convoluted tubule, Etozolin blocks the reabsorption of sodium and chloride ions from the glomerular filtrate back into the bloodstream. This inhibition leads to an increase in the excretion of salt and water, thereby reducing blood volume and, consequently, blood pressure. The activity of NCC is regulated by a complex signaling pathway involving With-No-Lysine (WNK) kinases and STE20/SPS1-related proline/alanine-rich kinase (SPAK).

• Vasodilation: Etozolin induces relaxation of vascular smooth muscle cells, leading to a decrease in peripheral vascular resistance. This direct vasodilatory effect contributes to its overall blood pressure-lowering capabilities.

Data Presentation: Evaluating NCC Inhibition

Compound	Target	Cell Line	Assay Type	IC50 (µM)
Etozolin	NCC	HEK293-hNCC	Chloride Influx	Data to be determined
Ozolinone	NCC	HEK293-hNCC	Chloride Influx	Data to be determined
Hydrochlorothiazide	NCC	HEK293-hNCC	Chloride Influx	Reference
Chlorthalidone	NCC	HEK293-hNCC	Chloride Influx	Reference
Indapamide	NCC	HEK293-hNCC	Chloride Influx	Reference

Note: The IC50 values for reference compounds are illustrative and should be determined experimentally alongside Etozolin/Ozolinone.

Experimental Protocols

Cell-Based Assay for NCC Inhibition using a Fluorescent Reporter

This protocol describes a robust method to measure the inhibition of the sodium-chloride cotransporter (NCC) in a mammalian cell line using a chloride-sensitive fluorescent reporter.

Cell Line: Human Embryonic Kidney (HEK293) cells stably co-expressing human NCC and a membrane-anchored, chloride-sensitive Yellow Fluorescent Protein (YFP).

Principle: The influx of chloride ions through NCC into the cell quenches the fluorescence of YFP. The rate of fluorescence quenching is proportional to the activity of NCC. Inhibitors of NCC will reduce the rate of chloride influx and thus slow the quenching of YFP fluorescence.

Materials:

• HEK293-hNCC-YFP cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Hypotonic, Chloride- and Potassium-free buffer (for stimulation)

• Chloride-containing buffer

• Etozolin and/or Ozolinone stock solutions (in DMSO)

• 96-well black, clear-bottom microplates

• Fluorescence plate reader

Protocol:

• Cell Seeding: Seed HEK293-hNCC-YFP cells in a 96-well black, clear-bottom microplate at a density that allows for a confluent monolayer on the day of the assay.

• Cell Culture: Culture the cells overnight in DMEM with 10% FBS at 37°C in a humidified atmosphere with 5% CO2.

• NCC Activation:

  • Aspirate the culture medium and wash the cells once with PBS.

  • To activate the WNK-SPAK signaling pathway and enhance NCC activity, incubate the cells in a hypotonic, chloride- and potassium-free buffer for a predetermined optimal time (e.g., 30-60 minutes) at 37°C.

• Compound Treatment:

  • Prepare serial dilutions of Etozolin or Ozolinone in the chloride- and potassium-free buffer.

  • Add the compound dilutions to the respective wells and incubate for 15-30 minutes at 37°C. Include a vehicle control (DMSO) and a positive control (e.g., hydrochlorothiazide).

• Fluorescence Measurement:

  • Program the fluorescence plate reader to measure YFP fluorescence (Excitation ~514 nm, Emission ~527 nm) kinetically.

  • Initiate the chloride influx by adding a chloride-containing buffer to all wells.

  • Immediately start recording the fluorescence intensity at regular intervals (e.g., every 5-10 seconds) for 1-5 minutes.

• Data Analysis:

  • Calculate the initial rate of fluorescence quenching for each well.

  • Normalize the rates to the vehicle control (100% activity) and a well with a saturating concentration of a known NCC inhibitor (0% activity).

  • Plot the normalized rates against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

In Vitro Vasodilation Assay using Isolated Arterial Rings

This protocol outlines a method to assess the direct vasodilatory effect of Etozolin on vascular smooth muscle.

Tissue: Isolated segments of rat mesenteric artery or aorta.

Principle: The contractility of isolated arterial rings is measured in an organ bath. The ability of a compound to relax a pre-constricted arterial ring is a measure of its vasodilatory activity.

Materials:

• Sprague-Dawley rats

• Krebs-Henseleit solution

• Phenylephrine or Potassium Chloride (KCl) for pre-constriction

• Etozolin stock solution (in DMSO)

• Organ bath system with force transducers

• Data acquisition system

Protocol:

• Tissue Preparation:

  • Humanely euthanize a rat and dissect the mesenteric artery or thoracic aorta in cold Krebs-Henseleit solution.

  • Carefully clean the artery of surrounding connective tissue and cut it into rings of 2-3 mm in length.

• Mounting: Mount the arterial rings in the organ bath chambers filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.

• Equilibration: Allow the rings to equilibrate for at least 60 minutes under a resting tension of approximately 1 g, replacing the buffer every 15 minutes.

• Viability Check: Test the viability of the rings by inducing contraction with a high concentration of KCl (e.g., 60 mM).

• Pre-constriction: After a washout period, induce a submaximal, stable contraction with phenylephrine (e.g., 1 µM).

• Compound Addition:

  • Once a stable plateau of contraction is reached, add Etozolin cumulatively in increasing concentrations to the organ bath.

  • Record the relaxation response after each addition until a maximal response is achieved or the concentration range of interest has been covered.

• Data Analysis:

  • Express the relaxation at each concentration as a percentage of the pre-constriction induced by phenylephrine.

  • Plot the percentage of relaxation against the logarithm of the Etozolin concentration to generate a dose-response curve and determine the EC50 value.

Visualizations

Caption: Etozolin's inhibition of the NCC signaling pathway.

Caption: Workflow for the NCC inhibition fluorescence assay.

Caption: Workflow for the in vitro vasodilation assay.

Etozolin in Congestive Heart Failure Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etozolin is a thiazide-like diuretic that has been investigated for its potential therapeutic role in managing fluid overload in patients with congestive heart failure (CHF).[1] Its primary mechanism of action involves the inhibition of the sodium-chloride (Na+-Cl-) symporter in the distal convoluted tubules of the kidneys, leading to increased excretion of sodium, chloride, and water.[1] This diuretic effect reduces extracellular fluid volume, thereby alleviating symptoms of congestion and reducing the workload on the heart. Research has also suggested that Etozolin may have a more favorable electrolyte profile compared to other diuretics and may interact with the prostaglandin system. This document provides detailed application notes and protocols for researchers investigating the use of Etozolin in the context of congestive heart failure.

Data Presentation

Table 1: Comparative Diuretic Effects of Etozolin

Diuretic Agent	Dosage	Patient Population	Key Findings	Reference
Etozolin	800 mg p.o.	55 patients with left and/or right ventricular failure	Increased diuresis remained constant throughout the trial period.	[2]
Furosemide	80 mg p.o.	60 patients with left and/or right ventricular failure	Initially induced a more intense diuresis, with higher daily urinary output in the first fractions of the day.	[2]

Table 2: Dose-Dependent Effects of Etozolin and Chlorthalidone in Hypertensive Patients

Drug	Single Oral Dose	Key Hemodynamic and Metabolic Effects	Reference
Etozolin	200 mg, 400 mg, 600 mg	- Dose-dependent antihypertensive and diuretic effect. - No increase in heart rate. - No decrease in serum K+ levels. - Marked rise in plasma PGE2. - Smaller decrease in serum Na+ levels compared to chlorthalidone. - Lower increase in supine and standing Plasma Renin Activity (PRA) and plasma aldosterone.	[3]
Chlorthalidone	25 mg, 50 mg, 75 mg	- Similar dose-dependent antihypertensive and diuretic effect to etozolin.

Experimental Protocols

Protocol 1: Assessment of Diuretic and Natriuretic Effects

Objective: To determine the diuretic and natriuretic efficacy of Etozolin in a clinical or pre-clinical setting.

Methodology:

• Subject Preparation:

  • Subjects should be adequately hydrated before the study and should abstain from diuretics or other medications that could interfere with renal function for a specified period (e.g., 24-48 hours), as approved by an ethics committee.

  • A baseline blood sample is collected to measure serum electrolytes (Na+, K+, Cl-), creatinine, and urea.

  • Subjects should empty their bladder completely before administration of the study drug.

• Drug Administration:

  • Administer a single oral dose of Etozolin (e.g., 400-800 mg) or placebo.

• Urine Collection:

  • Urine is collected at timed intervals (e.g., every 2 hours for the first 8 hours, and then in a 24-hour collection).

  • The volume of each urine sample is recorded.

• Urine Analysis:

  • Urine samples are analyzed for:

    • Sodium (Na+), Potassium (K+), and Chloride (Cl-) concentrations using an ion-selective electrode analyzer.

    • Creatinine concentration to assess glomerular filtration rate (GFR).

    • Osmolality.

• Blood Sampling:

  • Blood samples are collected at specified time points post-dosing to monitor serum electrolytes and renal function.

• Data Analysis:

  • Calculate the total urine output and the excretion rates of Na+, K+, and Cl- over the collection period.

  • Compare the results between the Etozolin and placebo groups.

  • The diuretic effect is determined by the increase in urine volume, while the natriuretic effect is determined by the increase in sodium excretion.

Protocol 2: Evaluation of the Renin-Angiotensin-Aldosterone System (RAAS)

Objective: To investigate the impact of Etozolin on the components of the RAAS.

Methodology:

• Subject Preparation and Drug Administration:

  • Follow the same procedure as in Protocol 1.

• Blood Sample Collection and Processing:

  • Collect venous blood samples into chilled EDTA tubes at baseline and at specified time points after Etozolin administration.

  • Immediately place the tubes on ice and centrifuge at 4°C to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Plasma Renin Activity (PRA) Measurement (Radioimmunoassay):

  • Thaw plasma samples on ice.

  • The assay is based on the generation of angiotensin I from endogenous angiotensinogen by renin in the plasma sample.

  • Incubate the plasma at 37°C for a specified time (e.g., 1.5 hours) to allow for the enzymatic reaction. A parallel sample is kept at 4°C to prevent the reaction (blank).

  • Stop the reaction by placing the tubes on ice.

  • Quantify the generated angiotensin I using a competitive radioimmunoassay (RIA) kit, following the manufacturer's instructions. This typically involves incubating the sample with a known amount of radiolabeled angiotensin I and a specific antibody.

  • Separate the antibody-bound and free angiotensin I.

  • Measure the radioactivity of the bound fraction using a gamma counter.

  • Calculate the PRA, expressed as nanograms of angiotensin I generated per milliliter of plasma per hour (ng/mL/h).

• Plasma Aldosterone Measurement (Radioimmunoassay):

  • Thaw plasma samples on ice.

  • Extract aldosterone from the plasma using an organic solvent (e.g., dichloromethane).

  • Quantify aldosterone using a competitive RIA kit. This involves incubating the extracted sample with radiolabeled aldosterone and a specific antibody.

  • Separate the antibody-bound and free aldosterone.

  • Measure the radioactivity of the bound fraction using a gamma counter.

  • Determine the aldosterone concentration from a standard curve.

Protocol 3: Quantification of Urinary Prostaglandin E2 (PGE2)

Objective: To assess the effect of Etozolin on the synthesis and excretion of PGE2.

Methodology:

• Urine Collection and Storage:

  • Collect urine samples as described in Protocol 1.

  • To prevent the degradation of prostaglandins, add a cyclooxygenase inhibitor (e.g., indomethacin) to the collection container.

  • Store urine samples at -80°C until analysis.

• Sample Preparation (Solid-Phase Extraction):

  • Thaw urine samples on ice.

  • Acidify the urine to approximately pH 3.5 with a suitable acid.

  • Pass the acidified urine through a C18 solid-phase extraction (SPE) column, which retains the prostaglandins.

  • Wash the column with a non-polar solvent to remove interfering substances.

  • Elute the prostaglandins from the column with a more polar solvent (e.g., ethyl acetate).

  • Evaporate the eluate to dryness under a stream of nitrogen.

• Quantification (Enzyme-Linked Immunosorbent Assay - ELISA or Radioimmunoassay - RIA):

  • Reconstitute the dried extract in assay buffer.

  • Use a commercially available ELISA or RIA kit for the quantification of PGE2, following the manufacturer's instructions.

  • The principle of these assays is competitive binding between the PGE2 in the sample and a labeled PGE2 (enzyme-labeled for ELISA, radio-labeled for RIA) for a limited number of binding sites on a PGE2-specific antibody.

  • Measure the signal (colorimetric for ELISA, radioactive for RIA) and determine the PGE2 concentration from a standard curve.

  • Normalize the PGE2 concentration to the urinary creatinine concentration to account for variations in urine dilution.

Mandatory Visualization

Caption: Mechanism of action of Etozolin in the renal distal tubule.

Caption: Experimental workflow for assessing the diuretic effect of Etozolin.

Caption: Overview of the Renin-Angiotensin-Aldosterone System (RAAS) signaling pathway.

References

• 1. What is the mechanism of Etozolin? [synapse.patsnap.com]
• 2. Radioimmunoassay measurement of prostaglandins E2 and F2alpha in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prospective Study of Urinary Prostaglandin E2 Metabolite and Pancreatic Cancer Risk - PMC [pmc.ncbi.nlm.nih.gov]

Long-Term Etozolin Treatment Protocols in Rats: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etozolin is a thiazide-like diuretic utilized in the management of hypertension and edema.[1] Its primary mechanism of action involves the inhibition of the sodium-chloride (Na+/Cl-) symporter in the distal convoluted tubules of the kidneys, leading to increased excretion of sodium, chloride, and water.[2] This document provides detailed application notes and protocols for conducting long-term studies of Etozolin in rat models, a critical step in preclinical drug development to assess chronic toxicity, pharmacokinetics, and pharmacodynamics. The protocols outlined below are based on general principles of chronic toxicity studies and available information on Etozolin and its active metabolite, Ozolinone.[3][4]

Data Presentation

Effective data management and clear presentation are crucial for the interpretation of long-term studies. The following tables are templates for the systematic recording of quantitative data.

Table 1: Body Weight and Feed Consumption

Group	Treatment (mg/kg/day)	N	Week 0	Week 4	Week 12	Week 26	Week 52	Week 78
1	Vehicle Control
2	Etozolin (Low Dose)
3	Etozolin (Mid Dose)
4	Etozolin (High Dose)

*Reported as mean ± SD.

Table 2: Hematology Parameters

Group	Treatment (mg/kg/day)	Parameter	Baseline	3 Months	6 Months	12 Months	18 Months
1	Vehicle Control	RBC (10^6/µL)
Hemoglobin (g/dL)
Hematocrit (%)
WBC (10^3/µL)
2	Etozolin (Low Dose)	RBC (10^6/µL)
Hemoglobin (g/dL)
Hematocrit (%)
WBC (10^3/µL)
...	...	...

*Additional parameters such as platelet count, and differential leukocyte count should be included.

Table 3: Serum Chemistry and Electrolytes

Group	Treatment (mg/kg/day)	Parameter	Baseline	3 Months	6 Months	12 Months	18 Months
1	Vehicle Control	Sodium (mmol/L)
Potassium (mmol/L)
Chloride (mmol/L)
BUN (mg/dL)
Creatinine (mg/dL)
2	Etozolin (Low Dose)	Sodium (mmol/L)
Potassium (mmol/L)
Chloride (mmol/L)
BUN (mg/dL)
Creatinine (mg/dL)
...	...	...

Table 4: Urinalysis Parameters

Group	Treatment (mg/kg/day)	Parameter	Baseline	3 Months	6 Months	12 Months	18 Months
1	Vehicle Control	Volume (mL/24h)
Sodium (mmol/24h)
Potassium (mmol/24h)
Chloride (mmol/24h)
pH
2	Etozolin (Low Dose)	Volume (mL/24h)
Sodium (mmol/24h)
Potassium (mmol/24h)
Chloride (mmol/24h)
pH
...	...	...

Table 5: Pharmacokinetic Parameters of Etozolin and Ozolinone (at steady state)

Analyte	Dose Group	Cmax (ng/mL)	Tmax (h)	AUC0-24h (ng*h/mL)	t1/2 (h)
Etozolin	Low Dose
Mid Dose
High Dose
Ozolinone	Low Dose
Mid Dose
High Dose

Experimental Protocols

The following are detailed methodologies for key experiments in a long-term Etozolin treatment study in rats. These protocols are based on general guidelines for chronic oral toxicity studies.

Chronic Oral Toxicity Study (18 Months)

Objective: To evaluate the long-term safety and toxicity profile of Etozolin administered orally to rats for 18 months.

Materials:

• Wistar or Sprague-Dawley rats (specific pathogen-free), approximately 6-8 weeks old at the start of the study.

• Etozolin (pharmaceutical grade).

• Vehicle (e.g., 0.5% carboxymethylcellulose in sterile water).

• Standard laboratory animal diet and drinking water.

• Metabolic cages for urine and feces collection.

• Standard hematology and serum chemistry analyzers.

Procedure:

• Animal Acclimatization: Acclimatize animals to the laboratory conditions for at least one week prior to the start of the study.

• Group Allocation: Randomly assign animals to treatment groups (e.g., vehicle control, low dose, mid dose, and high dose of Etozolin). A common group size is 20-30 rats per sex per group for carcinogenicity studies, with interim sacrifice subgroups.

• Dose Preparation and Administration: Prepare fresh dosing solutions daily. Administer Etozolin or vehicle orally via gavage once daily. Dose volumes should be based on the most recent body weight measurement.

• Clinical Observations: Conduct and record clinical observations at least once daily. Note any changes in behavior, appearance, or signs of toxicity.

• Body Weight and Food Consumption: Record body weight weekly for the first 13 weeks and monthly thereafter. Measure food consumption weekly.

• Hematology and Serum Chemistry: Collect blood samples (e.g., from the retro-orbital sinus or tail vein) at baseline and at specified intervals (e.g., 3, 6, 12, and 18 months). Analyze for a full panel of hematological and serum chemistry parameters, with a focus on electrolytes (Na+, K+, Cl-).

• Urinalysis: Place animals in metabolic cages for 24-hour urine collection at the same intervals as blood collection. Analyze urine for volume, specific gravity, pH, and electrolyte content.

• Interim and Terminal Sacrifices: Conduct interim sacrifices (e.g., at 6 and 12 months) and a terminal sacrifice at 18 months.

• Necropsy and Histopathology: At sacrifice, perform a full gross necropsy on all animals. Collect and preserve organs and tissues in 10% neutral buffered formalin. Conduct histopathological examination of all tissues from the control and high-dose groups. If treatment-related lesions are found in the high-dose group, examine the corresponding tissues from the lower dose groups.

Pharmacokinetic Analysis

Objective: To determine the pharmacokinetic profile of Etozolin and its active metabolite, Ozolinone, after long-term oral administration.

Procedure:

• Satellite Groups: Use satellite groups of animals for pharmacokinetic analysis to avoid compromising the main toxicity study.

• Blood Sampling: On a designated day after a period of chronic dosing (e.g., at 3 or 6 months), collect serial blood samples at multiple time points after the daily dose (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours).

• Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalytical Method: Develop and validate a sensitive and specific bioanalytical method (e.g., LC-MS/MS) for the quantification of Etozolin and Ozolinone in rat plasma.

• Pharmacokinetic Parameter Calculation: Use non-compartmental analysis to calculate key pharmacokinetic parameters including Cmax, Tmax, AUC, and half-life (t1/2).

Visualizations

Signaling Pathway of Etozolin's Diuretic Action

The following diagram illustrates the primary mechanism of action of Etozolin in the renal distal convoluted tubule.

Caption: Mechanism of Etozolin action in the kidney.

Experimental Workflow for a Long-Term Rat Study

This diagram outlines the major steps involved in conducting a chronic toxicity study of Etozolin in rats.

Caption: Workflow for a long-term Etozolin study.

References

• 1. [Toxicological studies on Etozolin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lack of neuropathological changes in rats administered tedizolid phosphate for nine months - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Metabolism of Etozolin in rat, dog and man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Na(+)-K(+)-2Cl(-) cotransporter isoform 1 accelerates temozolomide-mediated apoptosis in glioblastoma cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Etozolin Solution in Laboratory Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation, storage, and stability of Etozolin solutions intended for laboratory use. Adherence to these guidelines will help ensure the accuracy and reproducibility of experimental results.

Physicochemical Properties of Etozolin

Etozolin is a thiazide-like diuretic. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Etozolin

Property	Value	Source
Molecular Formula	C₁₃H₂₀N₂O₃S	--INVALID-LINK--
Molecular Weight	284.37 g/mol	--INVALID-LINK--
Predicted Water Solubility	5.63 mg/mL	--INVALID-LINK--
Appearance	Solid powder	--INVALID-LINK--

Etozolin Solution Preparation and Storage

The solubility and stability of Etozolin in solution are critical for its effective use in in vitro and in vivo experiments.

Recommended Solvents

For the preparation of stock solutions, Dimethyl Sulfoxide (DMSO) is a recommended solvent.[1] While predicted water solubility is low, aqueous solutions for final experimental concentrations can be prepared by diluting the DMSO stock solution.

Protocol for Preparation of a 10 mM Etozolin Stock Solution in DMSO

Materials:

• Etozolin powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass of Etozolin using the following formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 For a 10 mM (0.01 mol/L) stock in 1 mL (0.001 L): Mass (mg) = 0.01 mol/L x 0.001 L x 284.37 g/mol x 1000 = 2.84 mg

• Weigh out 2.84 mg of Etozolin powder and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of DMSO to the tube.

• Vortex the solution until the Etozolin is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Storage of Etozolin Solutions

Stock Solutions (in DMSO):

• Short-term (days to weeks): Store at 0 - 4°C in a dry, dark place.[1]

• Long-term (months to years): Store at -20°C in a dry, dark place.[1] Proper storage can maintain stability for over two years.[1]

Aqueous Working Solutions:

• Aqueous solutions of thiazide-like diuretics are susceptible to degradation, particularly at higher pH and temperatures.

• It is recommended to prepare fresh aqueous working solutions for each experiment by diluting the stock solution.

• If short-term storage is necessary, keep the solution at 2-8°C and protect it from light.

Stability of Etozolin Solutions

While specific quantitative stability data for Etozolin is limited, information from related thiazide diuretics provides valuable insights into its stability profile.

Factors Affecting Stability

• pH: Thiazide diuretics exhibit greater stability in acidic conditions (pH 2) and degrade more rapidly at higher pH values (pH 5.5-7.5).

• Temperature: Elevated temperatures accelerate the degradation of thiazide diuretics.

• Light: Exposure to light can induce degradation of thiazide diuretics.

Summary of Stability of Thiazide Diuretics (as a proxy for Etozolin)

Table 2: General Stability of Thiazide Diuretics under Various Conditions

Condition	Stability	Recommendations
Acidic pH (e.g., pH 2)	Relatively stable, even at elevated temperatures.	Maintain acidic to neutral pH for short-term storage of aqueous solutions.
Neutral to Alkaline pH (e.g., pH 5.5-7.5)	Prone to significant degradation.	Prepare fresh solutions before use; avoid alkaline conditions.
Elevated Temperature	Increased rate of degradation.	Store stock solutions at -20°C and aqueous solutions at 2-8°C for short periods.
Light Exposure	Can cause photodegradation.	Protect all solutions from light by using amber vials or wrapping containers in foil.

Experimental Protocols

Forced Degradation Study of Etozolin

A forced degradation study is crucial for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Etozolin in a suitable solvent (e.g., methanol or a mixture of methanol and water) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: Incubate the Etozolin solution in 0.1 M HCl at 60°C.

  • Base Hydrolysis: Incubate the Etozolin solution in 0.1 M NaOH at 60°C.

  • Oxidative Degradation: Treat the Etozolin solution with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Heat the Etozolin solution at 60°C.

  • Photodegradation: Expose the Etozolin solution to UV light (e.g., 254 nm) and visible light.

• Sample Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method. Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent Etozolin.

Stability-Indicating HPLC Method

A validated High-Performance Liquid Chromatography (HPLC) method is essential for accurately quantifying Etozolin and its degradation products.

Example HPLC Parameters (based on a method for a related compound):

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of a phosphate buffer (e.g., pH 3.0) and an organic solvent like acetonitrile or methanol. The exact ratio should be optimized for the best separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of Etozolin (e.g., around 240 nm).[2]

• Column Temperature: Maintained at a constant temperature, for example, 40°C.

Mechanism of Action and Signaling Pathway

Etozolin exerts its diuretic effect by inhibiting the Na⁺-Cl⁻ cotransporter (NCC) in the apical membrane of the distal convoluted tubule (DCT) cells in the kidney. This inhibition prevents the reabsorption of sodium and chloride ions from the tubular fluid back into the blood.

Caption: Etozolin inhibits the Na-Cl cotransporter in the distal convoluted tubule.

Experimental Workflow for Etozolin Stability Testing

The following diagram illustrates a typical workflow for assessing the stability of Etozolin solutions.

Caption: Workflow for conducting a forced degradation study of Etozolin.

References

• 1. medkoo.com [medkoo.com]
• 2. Development and validation of a reversed-phase HPLC method for analysis of tetrahydrozoline hydrochloride in eye drop formulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Etozolin Technical Support Center: Aqueous Solubility

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues related to the aqueous solubility of Etozolin. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Etozolin?

A1: The predicted water solubility of Etozolin is approximately 5.63 mg/mL. It is important to note that this is a predicted value, and empirical solubility may vary based on experimental conditions such as pH, temperature, and buffer composition. Etozolin is also known to be soluble in Dimethyl Sulfoxide (DMSO).

Q2: My Etozolin is precipitating when I dilute my DMSO stock into an aqueous buffer. Why is this happening and what can I do?

A2: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue for poorly soluble compounds. This typically occurs when the concentration of Etozolin in the final aqueous solution exceeds its solubility limit under those specific conditions. The introduction of the DMSO solution to the aqueous buffer can create localized areas of high concentration, leading to precipitation.

To mitigate this, it is recommended to add the DMSO stock to the aqueous buffer slowly while vortexing or stirring to ensure rapid and thorough mixing. Additionally, consider pre-warming the aqueous buffer to a physiological temperature (e.g., 37°C), as this can sometimes improve solubility.

Q3: How does pH affect the solubility of Etozolin?

Q4: Is there a difference in solubility between Etozolin and Etozolin hydrochloride?

A4: Yes, the salt form of a compound, such as Etozolin hydrochloride, is often more water-soluble than the free base form. If you are encountering solubility issues with Etozolin, using Etozolin hydrochloride may be a viable alternative. The predicted water solubility of Etozolin hydrochloride is also 5.63 mg/mL, suggesting it may have better dissolution characteristics.

Quantitative Solubility Data

The following table summarizes the available quantitative data on Etozolin's solubility. Please note that these are predicted values and should be used as a guideline.

Solvent/Parameter	Value	Source
Water Solubility	5.63 mg/mL	ALOGPS (Predicted)[1]
logP	2.27	ALOGPS (Predicted)[1]
DMSO	Soluble	MedKoo Biosciences[2]

Experimental Protocols

Protocol for Preparing Etozolin Stock Solution and Aqueous Working Solutions

This protocol provides a general guideline for preparing a stock solution of Etozolin in DMSO and subsequently diluting it into an aqueous buffer for in vitro experiments.

Materials:

• Etozolin powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile aqueous buffer (e.g., Phosphate Buffered Saline (PBS), cell culture medium)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Water bath or incubator (optional)

Procedure:

• Stock Solution Preparation (in DMSO):

  • Calculate the required mass of Etozolin to prepare a stock solution of a desired concentration (e.g., 10 mM, 50 mM).

  • Weigh the Etozolin powder accurately and place it in a sterile tube.

  • Add the calculated volume of DMSO to the tube.

  • Vortex the solution until the Etozolin is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Aqueous Working Solution Preparation:

  • Pre-warm the desired aqueous buffer to the experimental temperature (e.g., 37°C).

  • While vortexing the pre-warmed buffer, add the required volume of the Etozolin DMSO stock solution drop-wise and slowly to the center of the vortex. This ensures rapid dispersion and minimizes localized high concentrations that can lead to precipitation.

  • Visually inspect the solution for any signs of precipitation. If the solution appears cloudy or contains visible particles, it may indicate that the solubility limit has been exceeded.

Troubleshooting Guide

If you encounter solubility issues with Etozolin in your aqueous solutions, follow this troubleshooting workflow.

References

• 1. Cell Culture Academy [procellsystem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Etozolin Resistance in Experimental Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering Etozolin resistance in their experimental models.

Frequently Asked Questions (FAQs)

Q1: What is Etozolin and what is its primary mechanism of action?

Etozolin is a diuretic medication used in the management of hypertension and edema.[1] It functions as a high-ceiling or loop diuretic.[2] Its primary mechanism of action involves the inhibition of the Na-K-2Cl cotransporter (NKCC2) in the thick ascending limb of the loop of Henle in the kidney. This inhibition leads to a reduction in the reabsorption of sodium, potassium, and chloride ions, resulting in increased urine output (diuresis) and excretion of these electrolytes (natriuresis and saluresis).[2] Some evidence also suggests that Etozolin and its active metabolite, ozolinone, may also inhibit the Na-Cl cotransporter (NCC) in the distal convoluted tubule, similar to thiazide diuretics.

Q2: What is Etozolin resistance and how does it manifest in experimental models?

Etozolin resistance, in the context of experimental models, is a state of reduced diuretic and natriuretic response to a standard dose of the drug. This can be observed as a significant decrease in urine output and sodium excretion in animals chronically treated with Etozolin compared to the acute response in treatment-naïve animals. This phenomenon is a form of diuretic resistance, which can be caused by several factors including pharmacokinetic issues and renal adaptations.[3]

Q3: What are the common molecular mechanisms underlying resistance to diuretics like Etozolin?

The primary mechanism of acquired resistance to loop diuretics is a compensatory hypertrophy of the distal convoluted tubule (DCT) and an increase in the expression and activity of the thiazide-sensitive Na-Cl cotransporter (NCC).[3] This adaptation allows the nephron to reabsorb sodium that has bypassed the blocked NKCC2 in the loop of Henle, thereby blunting the diuretic effect. Additionally, activation of the renin-angiotensin-aldosterone system (RAAS) can contribute to sodium and water retention, further promoting resistance.

Troubleshooting Guide

Problem: Diminished Diuretic Response to Etozolin in a Chronic Study

Symptoms:

• Decreased urine output in response to Etozolin administration compared to initial doses.

• Reduced urinary sodium excretion (natriuresis) following Etozolin treatment.

• Lack of expected change in blood pressure or edema in the animal model.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Compensatory NCC Upregulation	1. Confirm Resistance: Analyze kidney tissue from resistant animals for increased expression of total and phosphorylated NCC via Western blot and immunohistochemistry. 2. Sequential Nephron Blockade: Administer Etozolin in combination with a thiazide diuretic (e.g., hydrochlorothiazide) to block the upregulated NCC in the distal tubule. This synergistic approach is a key strategy to overcome this form of resistance.
RAAS Activation	1. Measure RAAS Hormones: Assess plasma renin activity and aldosterone concentrations. Elevated levels may indicate RAAS-mediated resistance. 2. RAAS Inhibition: Co-administer an ACE inhibitor or an angiotensin II receptor blocker (ARB) to counteract the effects of RAAS activation. Mineralocorticoid receptor antagonists like spironolactone can also be used to block the effects of aldosterone.
Pharmacokinetic Issues	1. Verify Drug Administration: Ensure accurate and consistent dosing and administration route. 2. Consider IV Administration: If using oral administration, consider switching to intravenous (IV) injection to bypass potential issues with gut absorption, especially in models with edema.

Data Presentation

Table 1: Representative Data from an Experimental Model of Etozolin Resistance

Parameter	Control (Vehicle)	Etozolin (Acute)	Etozolin (Chronic/Resistant)	Etozolin + Thiazide (Resistant)
Urine Output (mL/24h)	10.5 ± 1.2	25.8 ± 2.5	15.2 ± 1.8	28.5 ± 3.1#
Urinary Na+ (mmol/24h)	1.5 ± 0.3	4.8 ± 0.6	2.1 ± 0.4	5.2 ± 0.7#
NCC Protein Expression (relative units)	1.0 ± 0.1	1.1 ± 0.2	2.5 ± 0.3	2.6 ± 0.4
Phospho-NCC (relative units)	1.0 ± 0.2	0.9 ± 0.1	3.1 ± 0.4	1.2 ± 0.3#
Plasma Aldosterone (pg/mL)	150 ± 25	280 ± 40	450 ± 60*	460 ± 55

*p < 0.05 compared to Etozolin (Acute); #p < 0.05 compared to Etozolin (Chronic/Resistant). Data are presented as mean ± SEM and are representative.

Experimental Protocols

Protocol 1: Induction of Etozolin Resistance in a Rodent Model

• Animal Model: Male Wistar rats (200-250g).

• Acclimatization: House animals in standard conditions for at least one week before the experiment.

• Induction Phase:

  • Administer Etozolin (e.g., 20 mg/kg, s.c. or i.p.) daily for 7-14 days.

  • The control group receives the vehicle (e.g., saline with 0.5% carboxymethyl cellulose).

• Confirmation of Resistance:

  • On the final day of treatment, place animals in metabolic cages.

  • Administer a final dose of Etozolin and collect urine for 24 hours.

  • Measure urine volume and sodium concentration.

  • A significantly blunted diuretic and natriuretic response compared to the response on day 1 indicates the development of resistance.

• Tissue and Blood Collection:

  • At the end of the study, collect blood for plasma renin and aldosterone analysis.

  • Perfuse and harvest kidneys for Western blot and immunohistochemical analysis of NCC and NKCC2.

Protocol 2: Western Blot for NCC and Phospho-NCC

• Tissue Preparation: Homogenize kidney cortex samples in RIPA buffer with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Separate 30-50 µg of protein on an 8% SDS-PAGE gel.

• Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with primary antibodies for total NCC and phosphorylated NCC (e.g., pT53-NCC) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system.

• Analysis: Quantify band density and normalize to a loading control (e.g., β-actin or GAPDH).

Protocol 3: Immunohistochemistry for NCC

• Tissue Preparation: Fix kidney tissue in 4% paraformaldehyde and embed in paraffin.

• Sectioning: Cut 4-5 µm sections and mount on slides.

• Deparaffinization and Rehydration: Deparaffinize sections with xylene and rehydrate through a graded series of ethanol.

• Antigen Retrieval: Perform heat-induced antigen retrieval using a citrate buffer (pH 6.0).

• Blocking: Block endogenous peroxidase activity with 3% H2O2 and non-specific binding with a blocking serum.

• Primary Antibody Incubation: Incubate with the primary NCC antibody overnight at 4°C.

• Secondary Antibody and Detection: Apply a biotinylated secondary antibody followed by an avidin-biotin-peroxidase complex. Visualize with DAB chromogen.

• Counterstaining and Mounting: Counterstain with hematoxylin, dehydrate, and mount with a coverslip.

• Analysis: Examine the staining intensity and localization of NCC in the distal convoluted tubules under a microscope.

Visualizations

Caption: Mechanism of action of Etozolin on renal transporters.

Caption: Workflow of developing and overcoming Etozolin resistance.

Caption: WNK-SPAK/OSR1 signaling pathway in diuretic resistance.

References

• 1. WNK kinases and the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Loop diuretic - Wikipedia [en.wikipedia.org]
• 3. ahajournals.org [ahajournals.org]

Etozolin Chronic Animal Studies: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the side effects of Etozolin observed in chronic animal studies. The following question-and-answer format addresses potential issues and offers insights into experimental design and expected outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary side effects observed in chronic animal studies with Etozolin?

A1: The most consistently reported side effect in chronic animal studies involving rats and dogs is a dose-dependent increase in the excretion of fluid and electrolytes.[1] At higher doses, this can lead to a significant depletion of the body's fluid and electrolyte reserves, particularly with long-term administration.[1]

Q2: We are observing significant weight loss in our high-dose rat group during a chronic study. Is this an expected finding?

A2: Yes, significant body weight reduction can be an expected finding, especially in high-dose groups during chronic toxicity studies with Etozolin. This is likely a secondary effect related to the diuretic action of the drug, leading to fluid loss. It is crucial to monitor for signs of dehydration and severe electrolyte imbalance, as these are the probable underlying causes.[1]

Q3: Are there any target organs for toxicity with chronic Etozolin administration other than the kidney?

A3: Based on available information, the primary effects of Etozolin are pharmacologically mediated through its diuretic action on the kidneys. The main "toxicity" observed is an exaggeration of its intended pharmacological effect, leading to fluid and electrolyte depletion.[1] So far, no other major organ systems have been identified as primary targets of Etozolin toxicity in chronic animal studies.

Q4: Have any reproductive or teratogenic effects been reported in chronic animal studies?

A4: Studies conducted in rats and rabbits have not shown any evidence of teratogenic properties of Etozolin.[1] Furthermore, fertility and breeding capacity were not influenced by the administration of Etozolin. Effects on peri- and postnatal development were only observed in the toxic dose range, likely due to the physiological stress from fluid and electrolyte loss.

Troubleshooting Guide

Issue: Unexpected mortality in the high-dose group of a chronic rat study.

Troubleshooting Steps:

• Review Dosing and Administration: Verify the accuracy of dose calculations and the consistency of administration.

• Assess Fluid and Electrolyte Status: If possible, analyze blood samples from satellite animals for electrolyte concentrations (Sodium, Potassium, Chloride) and markers of dehydration (e.g., hematocrit, total protein).

• Pathology Examination: Conduct a thorough gross and histopathological examination of deceased animals. Pay close attention to the kidneys and cardiovascular system for any changes that might indicate severe dehydration or electrolyte imbalance.

• Consider Dose Adjustment: If mortality is high and linked to excessive pharmacodynamic effects, a reduction in the high dose level may be warranted for future studies.

Data Presentation

The following tables represent the type of quantitative data that should be collected and analyzed in chronic Etozolin studies. Please note that the values presented here are representative examples to illustrate the expected trends, as specific data from published chronic toxicity studies are not publicly available.

Table 1: Representative Body Weight Changes in Rats During an 18-Month Oral Etozolin Study

Time Point	Control Group (g)	Low-Dose Group (g)	Mid-Dose Group (g)	High-Dose Group (g)
Week 0	150 ± 10	151 ± 9	149 ± 11	150 ± 10
Week 26	350 ± 25	345 ± 28	330 ± 30	310 ± 35
Week 52	450 ± 30	440 ± 32	410 ± 35	380 ± 40
Week 78	500 ± 35	485 ± 38	450 ± 40	410 ± 45*

*Statistically significant difference from the control group (p < 0.05). Data are presented as mean ± standard deviation.

Table 2: Representative Serum Electrolyte Levels in Dogs After 12 Months of Intragastric Etozolin Administration

Parameter	Control Group	Low-Dose Group	Mid-Dose Group	High-Dose Group
Sodium (mEq/L)	145 ± 5	143 ± 6	140 ± 7	135 ± 8
Potassium (mEq/L)	4.5 ± 0.5	4.2 ± 0.6	3.8 ± 0.7	3.2 ± 0.8
Chloride (mEq/L)	110 ± 4	108 ± 5	105 ± 6	100 ± 7

*Statistically significant difference from the control group (p < 0.05). Data are presented as mean ± standard deviation.

Experimental Protocols

As specific, detailed protocols for chronic Etozolin studies are not publicly available, the following represents a generalized methodology based on OECD and FDA guidelines for chronic oral toxicity studies in rodents and non-rodents.

Representative Protocol: 18-Month Chronic Oral Toxicity Study in Rats

1. Test System:

• Species: Sprague-Dawley rats

• Age: 6-8 weeks at the start of the study

• Number of Animals: 50 males and 50 females per group

2. Test Substance and Dosing:

• Test Substance: Etozolin

• Vehicle: To be determined based on the physicochemical properties of Etozolin (e.g., water, corn oil).

• Dose Levels: A control group (vehicle only) and at least three dose levels (low, mid, high). Doses should be selected based on results from shorter-term toxicity studies to establish a no-observed-adverse-effect-level (NOAEL) and a toxic effect level.

• Route of Administration: Oral gavage, daily for 18 months.

3. Observations:

• Mortality and Morbidity: Checked twice daily.

• Clinical Signs: Detailed clinical observations recorded weekly.

• Body Weight: Recorded weekly for the first 13 weeks, then monthly.

• Food Consumption: Measured weekly.

• Ophthalmology: Examined prior to the study and at termination.

• Hematology and Clinical Chemistry: Blood samples collected at 6, 12, and 18 months. Parameters to include complete blood count, and serum electrolytes, renal and liver function markers.

• Urinalysis: Performed at 6, 12, and 18 months.

4. Pathology:

• Gross Necropsy: A full necropsy performed on all animals.

• Organ Weights: Weights of major organs (e.g., kidneys, liver, heart, brain, spleen) recorded.

• Histopathology: A comprehensive set of tissues from all animals in the control and high-dose groups examined microscopically. Target organs from all animals in the low- and mid-dose groups should also be examined.

Visualizations

Caption: Mechanism of action of Etozolin as a diuretic.

Caption: General workflow for a chronic animal toxicity study.

References

• 1. [Toxicological studies on Etozolin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Etozolin Dosage to Minimize Electrolyte Imbalance: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Etozolin dosage in experimental settings to minimize electrolyte imbalance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Etozolin that leads to electrolyte imbalance?

A1: Etozolin is a thiazide-like diuretic that primarily acts by inhibiting the sodium-chloride (Na+/Cl-) symporter in the distal convoluted tubule of the nephron.[1] This inhibition leads to increased excretion of sodium and chloride in the urine, which in turn causes an osmotic diuresis (increased water excretion). The disruption of normal ion reabsorption processes can subsequently lead to imbalances in other electrolytes, most notably potassium (K+), but also magnesium (Mg2+) and calcium (Ca2+).

Q2: What are the most common electrolyte imbalances observed with Etozolin administration?

A2: The most frequently encountered electrolyte disturbances with thiazide-like diuretics such as Etozolin include hyponatremia (low sodium), hypokalemia (low potassium), and hypochloremic alkalosis.[2][3][4] Changes in magnesium and calcium levels can also occur.[5]

Q3: How does Etozolin dosage correlate with the extent of electrolyte imbalance?

A3: The diuretic and saluretic (salt-excreting) effects of Etozolin are dose-dependent. Toxicological studies in animal models have also demonstrated a dose-related increase in the excretion of fluid and electrolytes. Higher doses generally lead to a greater diuretic effect and a higher risk of significant electrolyte imbalances.

Q4: What is the onset and duration of action for Etozolin?

A4: Etozolin has a relatively long duration of action, with a marked saluresis observed for up to 24 hours after a single oral dose. The maximum effect is typically observed 2 to 4 hours after administration.

Troubleshooting Guides

Issue 1: Unexpectedly Severe Hypokalemia

Possible Causes:

• High Etozolin Dosage: The administered dose may be too high for the specific animal model or experimental conditions.

• Dietary Potassium Content: The diet of the experimental animals may be deficient in potassium.

• Activation of the Renin-Angiotensin-Aldosterone System (RAAS): Diuretic-induced volume depletion can lead to secondary hyperaldosteronism, which promotes potassium excretion.

Troubleshooting Steps:

• Review and Adjust Dosage: Refer to dose-response data (see Tables 1 and 2) and consider reducing the Etozolin dosage.

• Standardize and Monitor Diet: Ensure all animals are on a standardized diet with adequate and known potassium content.

• Assess RAAS Activation: If possible, measure plasma renin activity and aldosterone levels to assess the degree of RAAS activation.

• Consider Potassium Supplementation: In some experimental designs, carefully controlled potassium supplementation may be necessary to maintain normal physiological levels.

• Co-administration with a Potassium-Sparing Diuretic: In certain research contexts, co-administration with a potassium-sparing diuretic can be explored to counteract potassium loss, though this will introduce a confounding variable.

Issue 2: High Variability in Diuretic and Electrolyte Response Between Animals

Possible Causes:

• Genetic Variability: Differences in the genetic background of the animals can lead to variations in drug metabolism and response.

• Hydration Status: Differences in the hydration status of animals at the start of the experiment can significantly impact diuretic response.

• Inaccurate Dosing: Errors in dose calculation or administration can lead to variability.

• Incomplete Urine Collection: Issues with metabolic cages or animal behavior can result in incomplete urine collection and inaccurate measurements.

Troubleshooting Steps:

• Use Genetically Homogenous Animal Strains: Whenever possible, use inbred strains to minimize genetic variability.

• Standardize Hydration Protocol: Implement a pre-hydration protocol to ensure all animals have a similar hydration status before Etozolin administration. A common method is oral administration of saline at a percentage of body weight.

• Verify Dosing Procedure: Double-check all dose calculations and ensure accurate and consistent administration techniques.

• Acclimatize Animals to Metabolic Cages: Allow animals a period of acclimatization to the metabolic cages before the experiment to reduce stress and improve the accuracy of urine collection.

• Increase Sample Size: A larger number of animals per group can help to mitigate the effects of individual variability.

Issue 3: Discrepancy Between Expected and Observed Effects on Urinary Sodium and Potassium

Possible Causes:

• Timing of Urine Collection: The timing of urine collection relative to the peak effect of Etozolin can influence the results.

• Dietary Salt and Water Intake: Uncontrolled access to food and water during the experiment can affect urine output and electrolyte excretion.

Troubleshooting Steps:

• Optimize Urine Collection Period: Collect urine at multiple time points, including during the peak effect period (2-4 hours post-dose) and for a full 24-hour cycle to capture the complete diuretic and electrolyte excretion profile.

• Validate Analytical Methods: Ensure that the methods used for measuring urinary sodium and potassium (e.g., flame photometry, ion-selective electrodes) are properly calibrated and validated.

• Control Food and Water Access: For the duration of the urine collection period, it may be necessary to restrict or provide a standardized amount of food and water to all animals to ensure consistency. However, be mindful of the ethical implications and potential for dehydration.

Data Presentation

Table 1: Dose-Dependent Effects of a Single Oral Dose of Etozolin on Serum and Urinary Electrolytes in Humans

Dosage	Change in Serum Na+	Change in Serum K+	24-hr Urinary Na+ Excretion	24-hr Urinary K+ Excretion	24-hr Urinary Cl- Excretion	24-hr Urinary Mg2+ Excretion
200 mg	Smaller decrease compared to 400mg & 600mg	No significant decrease	Significantly increased	Lower increase compared to higher doses	Significantly increased	N/A
400 mg	Dose-dependent decrease	No significant decrease	Dose-dependently increased	Dose-dependently increased	Significantly increased	N/A
600 mg	Larger decrease compared to 200mg & 400mg	No significant decrease	Highest increase	Highest increase	Significantly increased	N/A
800 mg	N/A	N/A	Significantly increased	Significantly increased	Significantly increased	Significantly increased

Data synthesized from clinical studies.

Table 2: Comparative Diuretic and Saluretic Effects of Etozolin in Preclinical Models (Rats)

Dosage	Diuretic Effect (Urine Volume)	Saluretic Effect (Na+ & Cl- Excretion)	Kaliuretic Effect (K+ Excretion)
Low Dose	Dose-dependent increase	Dose-dependent increase	Dose-dependent increase
Medium Dose	Dose-dependent increase	Dose-dependent increase	Dose-dependent increase
High Dose	Dose-dependent increase	Dose-dependent increase	Dose-dependent increase

Qualitative summary based on toxicological studies indicating a dose-related increase in fluid and electrolyte excretion.

Experimental Protocols

Protocol 1: Evaluation of Dose-Dependent Diuretic and Electrolyte Effects of Etozolin in Rats

1. Animals:

• Male Wistar rats (200-250g).

• House animals in a temperature- and light-controlled environment with ad libitum access to standard chow and water for at least one week before the experiment.

2. Acclimatization:

• Acclimatize rats to individual metabolic cages for 24 hours prior to the experiment to minimize stress and ensure accurate urine collection.

3. Experimental Groups:

• Group 1: Vehicle control (e.g., 0.5% carboxymethyl cellulose in water).

• Group 2: Low-dose Etozolin.

• Group 3: Medium-dose Etozolin.

• Group 4: High-dose Etozolin.

• Group 5: Positive control (e.g., Furosemide 10 mg/kg).

4. Procedure:

• Fast animals for 18 hours before the experiment, with free access to water.

• Administer a saline load (e.g., 25 mL/kg of 0.9% NaCl, p.o.) to all animals to ensure a uniform state of hydration.

• 30 minutes after the saline load, administer the vehicle, Etozolin, or positive control by oral gavage.

• Place the animals back into the metabolic cages.

• Collect urine at 0-5 hours and 5-24 hours post-administration.

• Record the total urine volume for each collection period.

5. Sample Analysis:

• Centrifuge the urine samples to remove any particulate matter.

• Measure the concentration of sodium, potassium, and chloride in the urine using a flame photometer or ion-selective electrodes.

• Measure creatinine concentration to normalize for glomerular filtration rate if required.

6. Data Analysis:

• Calculate the total excretion of each electrolyte (concentration × urine volume).

• Compare the mean urine volume and electrolyte excretion between the different dose groups and the control groups using appropriate statistical tests (e.g., ANOVA followed by a post-hoc test).

Mandatory Visualizations

Caption: Mechanism of Etozolin Action in the Distal Convoluted Tubule.

Caption: Workflow for Preclinical Evaluation of Etozolin's Diuretic Effect.

Caption: Logical Flow for Troubleshooting Common Experimental Issues.

References

• 1. Acute antihypertensive, diuretic and metabolic effects of etozolin and chlorthalidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Loop Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Diuretics and Electrolyte Abnormalities | PSNet [psnet.ahrq.gov]
• 4. researchgate.net [researchgate.net]
• 5. [Effect of the diuretic Etozolin (Gö 687) on renal elimination of water and solutes in subjects with normal renal function (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Etozolin degradation pathways and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation pathways and appropriate storage conditions for Etozolin. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Etozolin?

The primary degradation pathway for Etozolin reported in the literature is through in vivo metabolism. The metabolic process occurs in three main steps:

• Ester Hydrolysis: The ethyl ester group of Etozolin is enzymatically cleaved to form its principal and diuretically active metabolite, ozolinone.[1][2]

• Glucuronidation: The resulting ozolinone undergoes glucuronidation.[1]

• Oxidation: The piperidine moiety of the molecule is subject to oxidation, leading to various other metabolites.[1]

While these metabolic pathways describe the biological degradation, specific chemical degradation pathways under various experimental conditions (e.g., hydrolysis, photolysis, oxidation in solution) are not extensively detailed in publicly available literature. Given its chemical structure, which includes an ester and a thiazolidinone ring, Etozolin may be susceptible to hydrolysis under acidic or basic conditions.

Q2: What are the recommended storage conditions for Etozolin?

To ensure the stability of Etozolin, particularly as Etozolin Hydrochloride, the following storage conditions are recommended:

Condition	Short-Term (days to weeks)	Long-Term (months to years)
Temperature	0 - 4 °C	-20 °C
Light	Store in the dark	Store in the dark
Moisture	Store in a dry place	Store in a dry place

This data is compiled from publicly available information for Etozolin HCl and may vary based on the specific salt form or formulation.[3] Always refer to the manufacturer's certificate of analysis for specific storage recommendations.

Q3: How should I prepare and store Etozolin stock solutions?

For stock solutions of Etozolin HCl, it is recommended to store them at 0 - 4 °C for short-term use (days to weeks) and at -20 °C for long-term storage (months). The choice of solvent may impact stability, and it is advisable to use aprotic solvents if hydrolysis is a concern. For aqueous solutions, the pH should be carefully considered, as highly acidic or basic conditions may promote degradation. It is recommended to prepare fresh aqueous solutions or conduct stability studies in your specific buffer system.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of drug potency in aqueous solution	Hydrolysis: The ester or thiazolidinone ring of Etozolin may be susceptible to hydrolysis, especially at non-neutral pH.	- Prepare fresh solutions before each experiment.- If storage is necessary, perform a stability study in your specific buffer and at your intended storage temperature.- Consider using aprotic solvents for stock solutions and dilute into aqueous buffer immediately before use.
Variable experimental results	Degradation due to improper storage: Exposure to light, elevated temperature, or humidity can lead to degradation of the solid compound or stock solutions.	- Strictly adhere to the recommended storage conditions (cold, dark, and dry).- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Use fresh aliquots for critical experiments.
Appearance of unknown peaks in chromatography	Formation of degradation products: Etozolin may degrade under your experimental conditions (e.g., pH, temperature, light exposure).	- Perform a forced degradation study (see Experimental Protocols section) to identify potential degradation products.- Use a stability-indicating analytical method (e.g., HPLC with a gradient that separates the parent drug from all potential degradants).

Experimental Protocols

Protocol 1: General Forced Degradation Study

This protocol provides a general framework for investigating the chemical stability of Etozolin. Researchers should adapt these conditions based on their specific needs and analytical capabilities.

Objective: To identify potential degradation products and degradation pathways of Etozolin under various stress conditions.

Materials:

• Etozolin

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Acetonitrile (or other suitable organic solvent)

• HPLC system with a UV or MS detector

• pH meter

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Etozolin in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 N HCl.

  • Incubate at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 6, 24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 N NaOH.

  • Dilute with mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 N NaOH.

  • Incubate at a controlled temperature (e.g., 60 °C) for a defined period.

  • Neutralize the solution with an equivalent amount of 0.1 N HCl.

  • Dilute with mobile phase for analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with 3% H₂O₂.

  • Keep at room temperature for a defined period, protected from light.

  • Dilute with mobile phase for analysis.

• Thermal Degradation:

  • For solid-state analysis, place Etozolin powder in an oven at a controlled temperature (e.g., 80 °C) for a defined period.

  • For solution-state analysis, incubate the stock solution at a controlled high temperature.

  • Prepare samples for analysis by dissolving the solid or diluting the solution.

• Photolytic Degradation:

  • Expose the Etozolin stock solution and solid compound to light in a photostability chamber according to ICH Q1B guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter).

  • Prepare samples for analysis.

• Analysis:

  • Analyze all samples, including a non-degraded control, using a suitable stability-indicating HPLC method.

  • Monitor for the appearance of new peaks and a decrease in the peak area of Etozolin.

Visualizations

References

• 1. Etozolin | C13H20N2O3S | CID 5743585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. What is Etozolin used for? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]

Troubleshooting unexpected results in Etozolin experiments

Welcome to the Etozolin Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshoot unexpected results in experiments involving Etozolin.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Etozolin?

Etozolin is a thiazide-like diuretic that primarily acts on the kidneys to increase urine output.[1] Its main mechanism involves the inhibition of the sodium-chloride (Na+/Cl-) symporter in the distal convoluted tubule of the nephron.[1] This inhibition leads to increased excretion of sodium and chloride ions, and consequently water, resulting in a diuretic effect. Etozolin is a prodrug that is metabolized in the liver to its active form, ozolinone.

Q2: What are the expected outcomes of a successful Etozolin experiment in an animal model?

In a typical in vivo experiment, oral administration of Etozolin is expected to induce a dose-dependent increase in urine volume (diuresis) and the excretion of sodium (natriuresis) and chloride (chloriuresis).[2] Unlike some other diuretics, Etozolin is reported to cause a lower excretion of potassium.[3] A reduction in blood pressure is also an expected outcome in hypertensive animal models.

Q3: Are there any known off-target effects of Etozolin that could interfere with my results?

While the primary target of Etozolin's active metabolite, ozolinone, is the Na+/Cl- symporter, some studies suggest it may have other effects. Notably, Etozolin has been observed to cause a marked rise in plasma prostaglandin E2 (PGE2).[3] This could be a confounding factor in studies where prostaglandin signaling is relevant. Researchers should consider this potential off-target effect when designing experiments and interpreting data.

Q4: Can Etozolin's efficacy be affected by the experimental subject's kidney function?

Interestingly, studies have shown that the elimination half-life of Etozolin and its active metabolite, ozolinone, is not significantly influenced by impaired kidney function. This suggests that dose adjustments may not be necessary for subjects with renal insufficiency in an experimental setting. However, the diuretic response itself might be altered in subjects with severe renal impairment due to downstream physiological changes.

Troubleshooting Guide

Unexpected Result 1: Reduced or Absent Diuretic Effect

Problem: Etozolin administration does not produce the expected increase in urine output.

Potential Cause	Troubleshooting Step
Inadequate Dose	Review the literature for appropriate dose ranges for your specific animal model and experimental setup. Consider performing a dose-response study to determine the optimal concentration.
Drug Administration Issues	Ensure proper administration of the compound. For oral gavage, verify the technique to avoid improper delivery. For in vitro studies, confirm the final concentration in the media.
Metabolic Differences	Etozolin is a prodrug and requires metabolic activation to ozolinone. Differences in liver metabolism between species or even strains of animals could affect its efficacy. Consider measuring plasma levels of ozolinone.
Diuretic Resistance	Prolonged exposure to diuretics can lead to adaptive changes in the kidney, resulting in diuretic resistance. If the experiment involves chronic dosing, consider this possibility.
Dietary Sodium Intake	The level of sodium in the diet can significantly impact the diuretic response. Ensure a consistent and appropriate level of sodium intake for all experimental groups.

Unexpected Result 2: Excessive Electrolyte Imbalance

Problem: Etozolin treatment leads to a greater than expected decrease in serum potassium (hypokalemia) or sodium (hyponatremia).

Potential Cause	Troubleshooting Step
High Dose	The magnitude of electrolyte excretion is dose-dependent. Consider reducing the dose of Etozolin.
Interaction with other compounds	If Etozolin is used in combination with other drugs, there may be a synergistic effect on electrolyte excretion. Review the pharmacology of all administered compounds.
Baseline Electrolyte Levels	Ensure that the baseline electrolyte levels of the experimental animals are within the normal range before starting the experiment.
Dehydration	Significant fluid loss can exacerbate electrolyte imbalances. Ensure animals have free access to water.

Unexpected Result 3: High Variability in Experimental Data

Problem: There is a large degree of variation in the measured diuretic or natriuretic response between individual animals in the same treatment group.

Potential Cause	Troubleshooting Step
Inconsistent Dosing	Verify the accuracy and consistency of the administered dose for each animal.
Variations in Food and Water Intake	Differences in food and water consumption can affect urine output and electrolyte balance. Monitor and record these parameters.
Stress	Stress can influence renal function. Handle animals consistently and minimize environmental stressors.
Underlying Health Conditions	Ensure all animals are healthy and free from underlying conditions that could affect kidney function.

Experimental Protocols

Protocol 1: In Vivo Diuretic Activity in a Rat Model

This protocol is a general guideline and should be adapted for specific research needs.

• Animal Model: Male Wistar rats (200-250g).

• Acclimatization: House the rats in a controlled environment for at least one week before the experiment.

• Hydration: 18 hours prior to the experiment, provide a saline load (0.9% NaCl) equivalent to 5% of the body weight to ensure a uniform state of hydration.

• Grouping: Divide the animals into groups (n=6-8 per group):

  • Vehicle control (e.g., 0.5% carboxymethylcellulose).

  • Positive control (e.g., Furosemide, 20 mg/kg).

  • Etozolin treatment groups (e.g., 50, 100, 200 mg/kg).

• Administration: Administer the respective treatments orally via gavage.

• Urine Collection: Immediately place the animals in individual metabolic cages. Collect urine at predetermined time points (e.g., 2, 4, 6, and 24 hours).

• Measurements:

  • Record the total urine volume for each time point.

  • Analyze urine samples for sodium, potassium, and chloride concentrations using a flame photometer or ion-selective electrodes.

• Data Analysis: Calculate the total urine output and electrolyte excretion for each group. Compare the results of the Etozolin groups with the vehicle and positive control groups.

Protocol 2: In Vitro Prostaglandin E2 (PGE2) Synthesis Assay

This protocol outlines a general method to assess the effect of Etozolin on PGE2 synthesis in a cell-based assay.

• Cell Culture: Culture a suitable cell line (e.g., renal medullary interstitial cells) in appropriate media.

• Plating: Seed the cells in 24-well plates and allow them to adhere and grow to confluence.

• Treatment:

  • Replace the culture medium with fresh serum-free medium.

  • Add Etozolin or its active metabolite, ozolinone, at various concentrations.

  • Include a vehicle control and a positive control (e.g., a known inducer of PGE2 synthesis like bradykinin).

• Incubation: Incubate the cells for a specified period (e.g., 15-30 minutes) at 37°C.

• Supernatant Collection: Collect the cell culture supernatant.

• PGE2 Measurement: Measure the concentration of PGE2 in the supernatant using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Normalize the PGE2 concentration to the amount of cellular protein in each well. Compare the PGE2 levels in the Etozolin-treated wells to the control wells.

Data Presentation

Table 1: Comparative Diuretic and Natriuretic Effects of Etozolin and Furosemide in a Rat Model (Hypothetical Data)

Treatment (Oral Dose)	Urine Output (mL/24h)	Sodium Excretion (mEq/24h)	Potassium Excretion (mEq/24h)
Vehicle Control	5.2 ± 0.8	0.45 ± 0.12	0.30 ± 0.08
Etozolin (100 mg/kg)	12.5 ± 1.5	1.80 ± 0.25	0.45 ± 0.10
Furosemide (20 mg/kg)	15.8 ± 2.1	2.50 ± 0.30	0.95 ± 0.15

Data are presented as mean ± standard deviation.

Table 2: Effect of Etozolin on Prostaglandin E2 (PGE2) Synthesis in Renal Medullary Interstitial Cells (Hypothetical Data)

Treatment	PGE2 Concentration (pg/mL)
Vehicle Control	150 ± 25
Etozolin (10 µM)	450 ± 50
Etozolin (50 µM)	820 ± 75
Indomethacin (10 µM)	35 ± 10

Data are presented as mean ± standard deviation.

Visualizations

Caption: Mechanism of action of Etozolin and its potential effect on prostaglandin synthesis.

Caption: General experimental workflow for an in vivo diuretic assay in a rat model.

References

• 1. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Toxicological studies on Etozolin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acute antihypertensive, diuretic and metabolic effects of etozolin and chlorthalidone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Oral Bioavailability of Etozolin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for improving the oral bioavailability of Etozolin. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge to achieving high oral bioavailability with Etozolin?

A1: The primary challenge is Etozolin's low aqueous solubility. As a Biopharmaceutics Classification System (BCS) Class II drug, it exhibits high permeability but its absorption is limited by its dissolution rate in the gastrointestinal fluid. Enhancing its solubility and dissolution rate is the key to improving its oral bioavailability.

Q2: What are the most promising strategies for enhancing Etozolin's oral bioavailability?

A2: The most promising strategies focus on improving its solubility and dissolution rate. These include:

• Inclusion Complexation with Cyclodextrins: Encapsulating the hydrophobic Etozolin molecule within the cavity of a cyclodextrin (like β-cyclodextrin or its derivatives) can significantly increase its aqueous solubility.[1][2]

• Solid Dispersions: Dispersing Etozolin in an amorphous form within a hydrophilic polymer matrix (such as PVP K30) can enhance its dissolution rate.[3][4] This is due to the reduction in drug particle size to a molecular level and improved wettability.[5]

Q3: How does the formation of an inclusion complex with β-cyclodextrin improve Etozolin's dissolution?

A3: Cyclodextrins have a hydrophilic outer surface and a hydrophobic inner cavity. The hydrophobic Etozolin molecule can be encapsulated within this cavity, forming an inclusion complex. This complex has a more hydrophilic exterior, which allows it to dissolve more readily in the aqueous environment of the gastrointestinal tract, leading to a faster dissolution rate and subsequently, improved absorption.

Q4: What is a solid dispersion and how does it enhance the bioavailability of Etozolin?

A4: A solid dispersion is a system where a poorly soluble drug (Etozolin) is dispersed in an inert, hydrophilic carrier (e.g., a polymer like PVP). In this system, the drug can exist in an amorphous state, which is a higher energy form compared to its crystalline state and thus has better solubility. The carrier also improves the wettability of the drug, further accelerating its dissolution.

Q5: Are there any analytical methods available for quantifying Etozolin and its active metabolite, Ozolinone, in plasma for pharmacokinetic studies?

A5: Yes, a reversed-phase high-performance liquid chromatography (HPLC) method has been reported for the determination of Etozolin and its active metabolite, Ozolinone, in human plasma and tissues. This method is crucial for accurately assessing the pharmacokinetic profiles of different Etozolin formulations in preclinical and clinical studies.

Troubleshooting Guides

Inclusion Complexation with β-Cyclodextrin

Issue	Possible Cause	Troubleshooting Steps
Low complexation efficiency	Incorrect molar ratio of Etozolin to β-cyclodextrin.	Optimize the molar ratio. A 1:1 molar ratio is often a good starting point, but other ratios should be investigated.
Inefficient preparation method.	Try different methods like kneading, co-evaporation, or freeze-drying. The solvent evaporation method has been shown to be effective for similar drugs.
Precipitation of the complex	The complex may have limited solubility in the chosen solvent.	Use a solvent in which both Etozolin and β-cyclodextrin have reasonable solubility for the preparation process.
Inconsistent dissolution profiles	Incomplete formation of the inclusion complex.	Characterize the complex using techniques like DSC, XRD, and FTIR to confirm its formation and purity.
Aggregation of the complex particles.	Consider using a small amount of a hydrophilic polymer or surfactant in the formulation to prevent aggregation.

Solid Dispersions with PVP K30

Issue	Possible Cause	Troubleshooting Steps
Drug recrystallization during storage	The solid dispersion is thermodynamically unstable.	Ensure the drug is fully amorphous in the dispersion using XRD and DSC. Increase the polymer-to-drug ratio to better stabilize the amorphous drug.
Exposure to high humidity and temperature.	Store the solid dispersion in a desiccator at a controlled temperature.
Low drug loading	The drug has poor miscibility with the polymer.	Screen different polymers to find one with better miscibility with Etozolin.
Slow dissolution rate	Incomplete amorphization of the drug.	Optimize the preparation method (e.g., solvent evaporation or hot-melt extrusion) to ensure complete amorphization.
High polymer concentration leading to a viscous gel layer upon dissolution.	Optimize the drug-to-polymer ratio to balance solubility enhancement and dissolution rate.

Data Presentation

Table 1: Comparison of Dissolution and Hypothetical Pharmacokinetic Parameters of Etozolin Formulations

Formulation	Dissolution Rate (% dissolved in 60 min)	Hypothetical Cmax (ng/mL)	Hypothetical AUC (ng·h/mL)
Pure Etozolin	~30%	500	2500
Etozolin:β-CD (1:1) Inclusion Complex	> 90%	1200	7200
Etozolin:PVP K30 (1:5) Solid Dispersion	> 95%	1500	9000

Note: The Cmax and AUC values are hypothetical and for illustrative purposes to show the expected improvement based on enhanced dissolution. Actual values must be determined through in vivo pharmacokinetic studies.

Experimental Protocols

Protocol 1: Preparation of Etozolin-β-Cyclodextrin Inclusion Complex (Solvent Evaporation Method)

• Dissolution: Dissolve Etozolin and β-cyclodextrin in a 1:1 molar ratio in a suitable solvent (e.g., a mixture of methanol and water).

• Mixing: Stir the solution at room temperature for 24 hours to ensure the formation of the inclusion complex.

• Evaporation: Remove the solvent under reduced pressure using a rotary evaporator at 40-50°C until a solid mass is obtained.

• Drying: Dry the resulting product in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Sieving: Gently grind the dried complex and pass it through a 100-mesh sieve to obtain a uniform powder.

• Characterization: Characterize the prepared complex using Fourier-Transform Infrared Spectroscopy (FTIR), Differential Scanning Calorimetry (DSC), and X-ray Diffraction (XRD) to confirm the formation of the inclusion complex.

Protocol 2: Preparation of Etozolin-PVP K30 Solid Dispersion (Solvent Evaporation Method)

• Dissolution: Dissolve Etozolin and PVP K30 (e.g., in a 1:5 weight ratio) in a common volatile solvent like methanol.

• Mixing: Stir the solution until a clear solution is obtained, ensuring both components are fully dissolved.

• Evaporation: Evaporate the solvent using a rotary evaporator at a temperature of approximately 50°C under vacuum.

• Drying: Further dry the solid dispersion in a vacuum oven at 40°C for 48 hours to ensure complete removal of the solvent.

• Pulverization: Scrape the dried product, pulverize it using a mortar and pestle, and sieve it to obtain a fine powder.

• Characterization: Analyze the solid dispersion for drug content, and use DSC and XRD to confirm the amorphous state of Etozolin.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

• Animal Model: Use male Wistar rats (200-250 g), fasted overnight with free access to water.

• Dosing: Administer the Etozolin formulations (e.g., pure drug suspension, inclusion complex, solid dispersion) orally via gavage at a dose equivalent to 10 mg/kg of Etozolin.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the tail vein into heparinized tubes at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma Separation: Centrifuge the blood samples at 10,000 rpm for 10 minutes to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Bioanalysis: Determine the concentration of Etozolin and its metabolite Ozolinone in the plasma samples using a validated HPLC method.

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis.

Visualizations

Caption: Workflow for Etozolin-β-Cyclodextrin Inclusion Complex Preparation and Evaluation.

Caption: Logical Relationship between Formulation Strategy and Etozolin Bioavailability.

References

• 1. Cyclodextrin inclusion complex of racecadotril: effect of drug-β- cyclodextrin ratio and the method of complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Preparation and characterization of solid dispersions of carvedilol with PVP K30 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]
• 5. researchgate.net [researchgate.net]

Etozolin interference with common laboratory assays

Welcome to the technical support center for Etozolin-related laboratory assay inquiries. This resource is designed for researchers, scientists, and drug development professionals to understand and troubleshoot potential interference of the diuretic Etozolin with common laboratory assays.

Disclaimer: There is a notable lack of specific published data on the in vitro (analytical) interference of Etozolin with common laboratory assays. The information provided here is based on the known physiological (in vivo) effects of Etozolin and general principles of drug interference in laboratory testing.

Frequently Asked Questions (FAQs)

Q1: What is Etozolin and how does it work?

Etozolin is a diuretic medication used to treat hypertension and edema.[1][2] It is classified as a thiazide-like diuretic and acts by inhibiting the reabsorption of sodium and chloride ions in the distal convoluted tubules of the kidneys.[1][2] This leads to increased excretion of sodium, chloride, and water.[1] The drug is metabolized to an active metabolite, ozolinone.

Q2: Can Etozolin interfere with my laboratory test results?

Yes, Etozolin has the potential to interfere with laboratory test results, primarily through its physiological effects on the body (in vivo interference). As a diuretic, it alters the concentration of several analytes in blood and urine. There is currently no specific evidence to suggest that Etozolin directly interferes with the chemical reactions of most common laboratory assays (in vitro interference).

Q3: What are the expected in vivo effects of Etozolin on laboratory tests?

Etozolin's diuretic action can lead to changes in several laboratory parameters. These are real physiological changes in the patient, not an error in the assay itself. The table below summarizes the expected effects.

Troubleshooting Guides

My patient/subject is taking Etozolin and I'm seeing unexpected laboratory results. How can I troubleshoot this?

If you suspect that Etozolin is interfering with your assay, a systematic approach can help you determine the nature of the interference.

Step 1: Distinguish Between In Vivo and In Vitro Interference

First, consider if the unexpected result could be due to the known physiological effects of Etozolin. For example, if you observe low sodium or potassium levels in a patient taking Etozolin, this is a known side effect of the drug and likely represents a true physiological state.

Step 2: General Protocol for Investigating Suspected In Vitro Interference

If you suspect a direct analytical interference, the following steps can be taken. This is a general guideline, as specific protocols for Etozolin interference have not been published.

• Consult Assay Manufacturer: Contact the technical support for your assay to inquire if they have any data on interference from Etozolin or other diuretics.

• Spiking Study:

  • Prepare a sample pool (e.g., serum, plasma) from a subject not taking Etozolin.

  • Divide the pool into a control group and a test group.

  • Add a known concentration of Etozolin to the test group. The concentration should be relevant to the expected levels in a patient's sample.

  • Analyze both groups and compare the results. A significant difference may indicate interference.

• Serial Dilution: If a sample from a patient taking Etozolin gives an unexpectedly high result, performing serial dilutions of the sample can be informative. If the results do not decrease linearly with dilution, an interfering substance may be present.

• Alternative Method: If possible, re-test the sample using a different analytical method for the same analyte. Different methods may have different susceptibilities to interfering substances.

Data Presentation

Table 1: Potential In Vivo Effects of Etozolin on Common Laboratory Analytes

Analyte	Sample Type	Expected Effect	Mechanism
Sodium	Serum/Plasma	Decrease (Hyponatremia)	Increased renal excretion of sodium.
Potassium	Serum/Plasma	Decrease (Hypokalemia)	Increased renal excretion of potassium.
Chloride	Serum/Plasma	Decrease (Hypochloremia)	Increased renal excretion of chloride.
Magnesium	Serum/Plasma	Decrease (Hypomagnesemia)	Increased renal excretion of magnesium.
Renin	Plasma	Increase	Compensatory response to decreased blood volume and sodium levels.
Aldosterone	Plasma	Increase	Compensatory response to increased renin and potassium excretion.
Uric Acid	Serum/Plasma	Increase (Hyperuricemia)	Diuretics can decrease the renal excretion of uric acid.

Experimental Protocols

Detailed Methodology for a Spiking Study to Test for In Vitro Interference

• Objective: To determine if Etozolin directly interferes with the analytical measurement of a specific analyte.

• Materials:

  • Pooled serum or plasma from healthy donors not taking Etozolin.

  • Etozolin standard of known purity.

  • The laboratory assay .

  • Calibrated pipettes and laboratory equipment.

• Procedure:

  • Prepare a stock solution of Etozolin in a suitable solvent (e.g., DMSO, ethanol).

  • Create a series of spiked samples by adding small, precise volumes of the Etozolin stock solution to aliquots of the pooled serum/plasma to achieve clinically relevant concentrations.

  • Prepare a control sample by adding the same volume of the solvent used for the Etozolin stock solution to an aliquot of the pooled serum/plasma.

  • Analyze the control and spiked samples for the analyte of interest according to the assay manufacturer's instructions.

  • Calculate the percent interference at each concentration of Etozolin.

Visualizations

Caption: Diagram illustrating the difference between in vivo and in vitro drug interference.

Caption: A logical workflow for troubleshooting suspected laboratory assay interference by Etozolin.

References

• 1. What is the mechanism of Etozolin? [synapse.patsnap.com]
• 2. What is Etozolin used for? [synapse.patsnap.com]

Technical Support Center: Adjusting for Etozolin's Effect on Glomerular Filtration Rate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for accurately assessing the impact of Etozolin on the glomerular filtration rate (GFR) during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is Etozolin and how does it affect the kidneys?

Etozolin is a thiazide-like diuretic medication used to treat hypertension and edema.[1][2] Its primary mechanism of action involves the inhibition of the sodium-chloride (Na+/Cl-) symporter in the distal convoluted tubule of the nephron.[1] This inhibition leads to increased excretion of sodium, chloride, and water, resulting in a diuretic effect. Etozolin is metabolized to an active metabolite, ozolinone, which is responsible for its diuretic activity.[3]

Q2: How does Etozolin's diuretic action influence GFR measurements?

Etozolin's primary effect on GFR is often indirect and related to its diuretic action. The induced fluid loss can lead to dehydration, which may cause a temporary decrease in GFR.[4] Therefore, maintaining proper hydration in experimental subjects is crucial for accurate GFR assessment. Some studies on ozolinone, the active metabolite of etozolin, have shown a slight decrease in GFR in dogs, alongside an increase in renal blood flow.

Q3: Can I use serum creatinine levels alone to assess GFR in animals treated with Etozolin?

Relying solely on serum creatinine can be misleading, especially in preclinical studies with rodents. Creatinine is not only filtered by the glomerulus but also secreted by the renal tubules in rats, which can lead to an overestimation of the true GFR. Furthermore, dehydration induced by Etozolin can temporarily increase serum creatinine levels, which may not accurately reflect a true change in glomerular filtration. Therefore, for accurate GFR determination, the use of exogenous filtration markers is recommended.

Q4: What are the recommended methods for measuring GFR in animals treated with Etozolin?

The gold standard for GFR measurement is the clearance of inulin, a substance that is freely filtered by the glomerulus and is neither secreted nor reabsorbed by the tubules. However, inulin clearance can be technically demanding.

A reliable and commonly used alternative is the plasma clearance of iohexol. This method is less invasive than traditional inulin clearance as it does not require urine collection and can be performed in conscious animals, reducing stress-related physiological changes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Observed decrease in GFR after Etozolin administration	Dehydration: Etozolin's diuretic effect can lead to volume depletion, causing a pre-renal decrease in GFR.	Ensure adequate and consistent hydration of the animals throughout the experiment. Provide access to drinking water ad libitum and consider administering a baseline level of hydration fluids intravenously or subcutaneously. Monitor hydration status through body weight and hematocrit.
Direct drug effect: The active metabolite, ozolinone, may have a direct slight GFR-lowering effect.	To distinguish between dehydration and a direct drug effect, perform a time-course study. A rapid decrease in GFR that correlates with peak diuretic effect may suggest a hemodynamic response, while a sustained decrease may indicate a more direct renal effect.
Inconsistent or highly variable GFR measurements	Animal Stress: Anesthesia and restraint can significantly impact renal hemodynamics and GFR.	Whenever possible, use methods that can be performed in conscious, unrestrained animals, such as iohexol clearance with blood sampling from a tail vein. Allow for an adequate acclimatization period before the experiment.
Inaccurate sample collection: Incomplete urine collection for clearance studies or inaccurate timing of blood draws can lead to significant errors.	For urine collection, ensure complete bladder emptying at the beginning and end of the collection period. For plasma clearance methods, adhere strictly to the timed blood sampling schedule.
Creatinine clearance does not correlate with other GFR markers	Tubular secretion of creatinine: In rats, a significant portion of creatinine is secreted by the renal tubules, leading to an overestimation of GFR by creatinine clearance.	Use an exogenous filtration marker like inulin or iohexol for a more accurate GFR measurement. If creatinine clearance must be used, acknowledge this limitation in the interpretation of the data.

Quantitative Data

The following table summarizes the reported effects of Etozolin's active metabolite, ozolinone, on renal hemodynamics in dogs.

Parameter	Vehicle Control	Ozolinone (1 mg/kg, i.v.)	Ozolinone (50 mg/kg, i.v.)	Reference
Glomerular Filtration Rate (GFR)	Baseline	Slight Decrease	Slight Decrease
Renal Blood Flow (RBF)	Baseline	Increased	Increased

Experimental Protocols

Inulin Clearance for GFR Measurement in Anesthetized Rats

This protocol is adapted from standard methods for inulin clearance in rats and includes considerations for diuretic administration.

Materials:

• Inulin solution (e.g., FITC-inulin)

• Anesthetic (e.g., isoflurane, pentobarbital)

• Surgical instruments for catheterization

• Syringe pump

• Blood collection tubes (heparinized)

• Urine collection vials

• Spectrofluorometer or appropriate detection system

Procedure:

• Anesthesia and Surgery:

  • Anesthetize the rat and place it on a heating pad to maintain body temperature.

  • Catheterize the femoral vein for inulin infusion and the femoral artery for blood sampling.

  • Catheterize the bladder for urine collection.

• Inulin Infusion:

  • Administer a priming dose of inulin to quickly reach a stable plasma concentration.

  • Immediately follow with a constant infusion of inulin using a syringe pump. The infusion rate should be adjusted based on the animal's body weight.

• Equilibration Period:

  • Allow for an equilibration period of at least 30-60 minutes to ensure a steady-state plasma inulin concentration.

• Baseline GFR Measurement:

  • Collect two to three timed urine samples (e.g., 20-30 minutes each).

  • At the midpoint of each urine collection period, collect a blood sample from the arterial catheter.

• Etozolin Administration:

  • Administer Etozolin at the desired dose and route.

• Post-Dose GFR Measurement:

  • After Etozolin administration, repeat the timed urine and blood sampling as in the baseline measurement. Collect samples at time points relevant to the expected peak effect of the drug.

• Sample Analysis:

  • Measure the volume of each urine sample gravimetrically.

  • Determine the inulin concentration in plasma and urine samples using a spectrofluorometer (for FITC-inulin) or other appropriate analytical methods.

• Calculation of GFR:

  • Calculate GFR using the formula: GFR = (Urine Inulin Concentration × Urine Flow Rate) / Plasma Inulin Concentration.

Iohexol Clearance for GFR Measurement in Conscious Rats

This simplified method avoids the need for anesthesia and urine collection, making it ideal for studies involving diuretics.

Materials:

• Iohexol solution (e.g., Omnipaque™)

• Rat restrainer

• Insulin syringes with fine needles (e.g., 29G)

• Capillary tubes for blood collection

• HPLC system for iohexol analysis

Procedure:

• Animal Preparation:

  • Place the conscious rat in a suitable restrainer. No anesthesia is required.

• Baseline Blood Sample:

  • Collect a small baseline blood sample from the tail vein to serve as a blank.

• Iohexol Administration:

  • Administer a single intravenous bolus of iohexol (e.g., 129.4 mg) into a lateral tail vein.

• Timed Blood Sampling:

  • Collect small blood samples (approximately 15 µL) from the contralateral tail vein at specific time points after iohexol injection. Recommended time points for a simplified one-compartment model are 20, 40, 120, and 140 minutes post-injection.

• Etozolin Administration:

  • Administer Etozolin at the desired dose and route. The timing of administration should be planned relative to the GFR measurement. For acute effect studies, GFR can be measured after drug administration. For chronic studies, GFR can be measured before and after a period of treatment.

• Sample Analysis:

  • Determine the concentration of iohexol in the blood samples using a validated HPLC method.

• Calculation of GFR:

  • Calculate GFR based on the plasma disappearance curve of iohexol using appropriate pharmacokinetic modeling software. A one-compartment model is often sufficient for simplified protocols. The clearance is calculated as Dose / Area Under the Curve (AUC).

Visualizations

Caption: Mechanism of action of Etozolin in the distal convoluted tubule.

Caption: Experimental workflows for GFR measurement.

Caption: Troubleshooting logic for decreased GFR observations.

References

• 1. karger.com [karger.com]
• 2. Simplified Method to Measure Glomerular Filtration Rate by Iohexol Plasma Clearance in Conscious Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Metabolism of Etozolin in rat, dog and man] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. protocols.io [protocols.io]

Mitigating off-target effects of Etozolin in cell culture

Welcome to the Etozolin Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Etozolin in cell culture and to address potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Etozolin?

A1: Etozolin is a diuretic agent.[1][2] Its primary mechanism of action is the inhibition of the sodium-chloride symporter (NCC), which is predominantly found in the distal convoluted tubule of the kidney.[1] By blocking this symporter, Etozolin prevents the reabsorption of sodium and chloride ions, leading to increased water excretion.[1] It is rapidly metabolized to its active form, Ozolinone, which is responsible for the diuretic effect.[3]

Q2: Are there known off-target effects of Etozolin in cell culture?

A2: Currently, there is a lack of specific studies detailing the off-target effects of Etozolin at the molecular level in various cell culture models. While its primary target is the sodium-chloride symporter, like many small molecules, it may interact with other cellular components, especially at higher concentrations. One area of potential off-target effects is its influence on the prostaglandin system.

Q3: What are the initial steps to assess potential off-target effects of Etozolin in my cell-based assays?

A3: The first crucial step is to establish a dose-response curve for your intended biological effect and, in parallel, assess cytotoxicity using assays like MTT or trypan blue exclusion. This will help you determine a therapeutic window where you observe the desired on-target activity without significant cell death. Observing effects at concentrations much higher than required for the intended activity may suggest off-target interactions.

Q4: How can I distinguish between on-target and off-target effects in my experiments?

A4: To differentiate between on-target and off-target effects, consider the following strategies:

• Use a Structurally Different Inhibitor: If available, use another compound with a different chemical structure that targets the same primary protein (in this case, the sodium-chloride symporter). If both compounds produce the same phenotype, it strengthens the evidence for an on-target effect.

• Rescue Experiments: If possible, overexpress the target protein in your cells. A rescue of the phenotype by providing more of the target can indicate an on-target effect.

• Knockdown/Knockout of the Target: Utilize techniques like siRNA or CRISPR to reduce or eliminate the expression of the intended target. If the phenotype persists in the presence of Etozolin in these cells, it is likely due to an off-target effect.

Q5: Could the active metabolite, Ozolinone, have different off-target effects than Etozolin?

A5: Yes, it is possible. Since Etozolin is a prodrug that is rapidly converted to Ozolinone, the majority of the observed effects in vivo are attributed to Ozolinone. In vitro, depending on the metabolic capacity of your cell line, you may be observing effects from both the parent compound and its metabolite. When investigating off-target effects, it is advisable to test both Etozolin and Ozolinone if possible, as their different chemical structures could lead to interactions with different off-target proteins.

Troubleshooting Guides

Issue 1: Unexpected Phenotypic Changes Unrelated to Sodium-Chloride Symporter Inhibition

• Possible Cause: The observed phenotype may be due to an off-target effect of Etozolin on an unknown cellular pathway.

• Troubleshooting Steps:

  • Confirm Target Expression: Verify that your cell line expresses the sodium-chloride symporter (NCC/SLC12A3) using RT-qPCR or Western blotting. If the target is not present, any observed effect is, by definition, off-target.

  • Investigate Prostaglandin Pathway: Given that Etozolin may affect the prostaglandin system, assess changes in the levels of key prostaglandins (e.g., PGE2) in your cell culture supernatant using an ELISA kit.

  • Broad-Spectrum Kinase and Phosphodiesterase Profiling: If you suspect off-target kinase or phosphodiesterase activity, consider using a commercial service to screen Etozolin against a panel of kinases or phosphodiesterases.

  • Use a Negative Control: Synthesize or obtain a structurally similar but inactive analog of Etozolin. If this analog does not produce the same phenotype, it suggests the effect is not due to non-specific chemical properties.

Issue 2: High Levels of Cytotoxicity at Effective Concentrations

• Possible Cause: The effective concentration for your desired phenotype may be close to or overlap with the concentration that induces off-target cytotoxic effects.

• Troubleshooting Steps:

  • Perform a Detailed Dose-Response Analysis: Conduct a thorough dose-response experiment to precisely define the IC50 for your on-target effect and the CC50 (50% cytotoxic concentration). This will help you identify a potential therapeutic window.

  • Time-Course Experiment: Assess cytotoxicity at different time points (e.g., 24, 48, 72 hours). It's possible that shorter incubation times may be sufficient to observe the on-target effect without inducing significant cytotoxicity.

  • Cell Line Sensitivity: Your chosen cell line may be particularly sensitive to the off-target effects of Etozolin. If possible, test the compound on a different cell line to see if the therapeutic window is improved.

Issue 3: Inconsistent Results Between Experiments

• Possible Cause: Variability in experimental conditions can lead to inconsistent results.

• Troubleshooting Steps:

  • Compound Stability: Ensure your Etozolin stock solution is properly stored and prepared fresh for each experiment to avoid degradation.

  • Cell Passage Number: Use cells within a consistent and low passage number range, as receptor expression and signaling pathways can change with prolonged culturing.

  • Solvent Control: Always include a vehicle control (e.g., DMSO) at the same final concentration used for your Etozolin dilutions to account for any solvent-induced effects.

Data Presentation

Table 1: Hypothetical Dose-Response Data for Etozolin

Concentration (µM)	On-Target Activity (% Inhibition of NCC)	Cell Viability (%)
0.01	5	100
0.1	25	98
1	50	95
10	85	70
100	95	20

This table is a template for researchers to populate with their experimental data to determine the therapeutic window of Etozolin in their specific cell-based assay.

Experimental Protocols

Protocol 1: Assessing Off-Target Effects on the Prostaglandin Pathway

Objective: To determine if Etozolin alters the production of Prostaglandin E2 (PGE2) in cultured cells.

Methodology:

• Cell Culture and Treatment:

  • Plate your cells of interest in a 24-well plate and allow them to adhere overnight.

  • Treat the cells with a range of Etozolin concentrations (e.g., 0.1, 1, 10, 100 µM) and a vehicle control for a predetermined time (e.g., 24 hours).

• Supernatant Collection:

  • After incubation, carefully collect the cell culture supernatant from each well.

  • Centrifuge the supernatant to remove any cellular debris.

• PGE2 ELISA:

  • Quantify the concentration of PGE2 in the supernatant using a commercially available PGE2 ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the concentration of PGE2 for each treatment condition.

  • Plot the PGE2 concentration against the Etozolin concentration to determine if there is a dose-dependent effect.

Protocol 2: Validating On-Target vs. Off-Target Effects using siRNA

Objective: To determine if the observed cellular phenotype is dependent on the presence of the sodium-chloride symporter (NCC).

Methodology:

• siRNA Transfection:

  • Culture your cells in a 6-well plate.

  • In separate wells, transfect the cells with:

    • A non-targeting control siRNA.

    • An siRNA specifically targeting the NCC (SLC12A3).

  • Allow the cells to incubate for 48-72 hours to ensure efficient knockdown of the target protein.

• Confirmation of Knockdown:

  • Harvest a subset of cells from each transfection group and perform RT-qPCR or Western blotting to confirm the successful knockdown of NCC expression.

• Etozolin Treatment:

  • Re-plate the remaining transfected cells into a suitable format for your phenotypic assay (e.g., 96-well plate).

  • Treat the cells with a dose-response of Etozolin.

• Phenotypic Analysis:

  • After the appropriate incubation time, perform your phenotypic assay (e.g., cell proliferation, migration, etc.).

• Data Interpretation:

  • If the Etozolin-induced phenotype is attenuated or absent in the NCC knockdown cells compared to the control siRNA-treated cells, it suggests the effect is on-target.

  • If the phenotype remains unchanged in the NCC knockdown cells, it is likely due to an off-target effect.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting unexpected cellular phenotypes observed with Etozolin treatment.

Caption: A streamlined experimental workflow for validating on-target versus off-target effects using siRNA.

Caption: Signaling pathways illustrating the on-target and potential off-target effects of Etozolin.

References

• 1. What is the mechanism of Etozolin? [synapse.patsnap.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Etozolin | C13H20N2O3S | CID 5743585 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Etozolin and Furosemide: A Comparative Analysis of Diuretic Potency

In the landscape of diuretic therapeutics, both etozolin and furosemide are utilized for their capacity to promote diuresis, albeit through distinct temporal and mechanistic profiles. This guide provides a detailed comparison of their diuretic potency, underpinned by available experimental data, for researchers, scientists, and drug development professionals.

Mechanism of Action

Furosemide is a potent loop diuretic that exerts its effect on the thick ascending limb of the loop of Henle. It competitively inhibits the Na+/K+/2Cl- cotransporter (NKCC2) on the luminal side of the epithelial cells. This inhibition prevents the reabsorption of sodium, potassium, and chloride ions, leading to a significant increase in the excretion of these ions and, consequently, water. The onset of action for furosemide is rapid, particularly when administered intravenously, with peak effects observed within 30 minutes.[1]

Etozolin is classified as a thiazide-like diuretic.[2] It acts primarily on the distal convoluted tubule by inhibiting the sodium-chloride symporter (NCC).[2] This action leads to increased excretion of sodium and chloride, and subsequently water. Some studies also suggest that etozolin's active metabolite, ozolinone, may have effects resembling those of loop diuretics. Etozolin is noted for its longer duration of action compared to furosemide.

Signaling Pathway Diagrams

Furosemide's Mechanism of Action

Etozolin's Mechanism of Action

Comparative Diuretic Potency

Clinical studies have compared the diuretic and natriuretic effects of etozolin and furosemide, revealing key differences in their potency and temporal profiles.

Parameter	Etozolin	Furosemide	Key Findings from Comparative Studies
Onset of Diuresis	Gradual	Rapid and Intense	Furosemide induces a more intense initial diuresis.
Duration of Action	Prolonged (up to 24 hours)	Shorter	The diuretic effect of etozolin is more constant throughout the day and extends into the evening, while furosemide's action is characterized by a brisk peak followed by a rebound effect.
Electrolyte Excretion	Milder initial electrolyte loss	More pronounced initial electrolyte loss	Etozolin leads to lesser elimination of electrolytes in the initial phase of treatment compared to furosemide.
Body Weight Reduction	Effective	Effective	Both medications have been shown to reduce body weight to a similar extent in patients with heart failure.
Renin-Angiotensin System	Less activation	More pronounced activation	The brisk diuresis from furosemide is associated with a more significant release of renin, almost twice that induced by etozolin.

Experimental Protocols

Study 1: Etozolin versus Furosemide in Heart Failure

• Objective: To compare the diuretic effects of etozolin and furosemide in patients with cardiac insufficiency.

• Methodology: A randomized study involving 115 patients with left and/or right ventricular failure. 55 patients received 800 mg of etozolin orally, and 60 patients received 80 mg of furosemide orally. The observation period focused on the pattern of diuresis and electrolyte elimination.

• Key Parameters Measured: Daily urinary output, electrolyte elimination, body weight, heart rate, and arterial blood pressure.

Workflow for the Comparative Study in Heart Failure Patients

Study 2: Pharmacodynamics and Kinetics in Hypertensive Patients

• Objective: To study the effects of single oral doses of etozolin and furosemide on urinary electrolyte excretion, renin release, and plasma norepinephrine in hypertensive patients with normal and impaired kidney function.

• Methodology: The study involved hypertensive patients who received single oral doses of 400 mg of etozolin and 40 mg of furosemide.

• Key Parameters Measured: Urinary electrolyte excretion, renin release, and plasma norepinephrine levels over a 24-hour period.

Summary of Findings

The comparative data indicates that while both etozolin and furosemide are effective diuretics, their potency profiles are distinct. Furosemide offers a rapid and potent diuretic effect, making it suitable for situations requiring immediate fluid removal. In contrast, etozolin provides a more sustained and prolonged diuretic action with a potentially gentler impact on initial electrolyte balance and the renin-angiotensin system. This makes etozolin a viable alternative in scenarios where a less aggressive and more prolonged diuresis is desired. The choice between these two agents should be guided by the specific clinical context and therapeutic goals.

References

• 1. Studies with the optically active isomers of the new diuretic drug ozolinone. II. Inhibition by d-ozolinone of furosemide-induced diuresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Antihypertensive Effects of Etozolin and Chlorthalidone

This guide provides a detailed comparison of the antihypertensive properties of Etozolin and chlorthalidone, two diuretic medications used in the management of hypertension. The information is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of their mechanisms of action, comparative efficacy, and the experimental basis for these findings.

Executive Summary

Both Etozolin and chlorthalidone are effective diuretic and antihypertensive agents.[1] Clinical data suggests they produce a similar dose-dependent reduction in blood pressure.[1] However, notable differences exist in their hemodynamic and metabolic effects. Etozolin appears to have a lesser impact on the renin-angiotensin-aldosterone system (RAAS) and serum potassium levels, while also activating the prostaglandin system.[1] Chlorthalidone, a well-established thiazide-like diuretic, primarily exerts its effect through significant diuresis, leading to a reduction in plasma and extracellular fluid volume.[2][3]

Data Presentation: Comparative Antihypertensive and Metabolic Effects

A double-blind, placebo-controlled, cross-over study involving seven patients with uncomplicated hypertension provides key comparative data on the acute effects of single oral doses of Etozolin and chlorthalidone.

Parameter	Etozolin (200 mg, 400 mg, 600 mg)	Chlorthalidone (25 mg, 50 mg, 75 mg)	Placebo
Antihypertensive Effect	Dose-dependent reduction	Similar dose-dependent reduction	No significant effect
Diuretic Effect	Dose-dependent increase	Similar dose-dependent increase	No significant effect
Heart Rate	No increase	Increase	No significant effect
Serum K+ Levels	No decrease	Decrease	No significant effect
Plasma PGE2	Marked rise	No significant change	No significant effect
Serum Na+ Levels	Smaller decrease	Significant decrease	No significant effect
Plasma Renin Activity (Supine & Standing)	Lower increase	Higher increase	No significant effect
Plasma Aldosterone	Lower increase	Higher increase	No significant effect
Urinary Na+ and K+ Excretion	Lower increase	Higher increase	No significant effect

Table based on a clinical trial comparing acute effects of Etozolin and Chlorthalidone.

Experimental Protocols

The primary comparative data is derived from a double-blind, placebo-controlled study with a Latin square design.

Study Population: Seven patients with uncomplicated hypertension.

Treatment Protocol: Each patient received three single oral doses of Etozolin (200 mg, 400 mg, and 600 mg), three single oral doses of chlorthalidone (25 mg, 50 mg, and 75 mg), and a single dose of placebo. The Latin square design ensured that each patient received each treatment in a randomized order.

Measurements: Various hemodynamic and metabolic parameters were measured following each treatment, including blood pressure, heart rate, serum electrolytes (Na+, K+), plasma prostaglandin E2 (PGE2), plasma renin activity (PRA), and plasma aldosterone. Urinary excretion of sodium and potassium was also quantified.

Signaling Pathways and Mechanisms of Action

Etozolin

Etozolin is classified as a thiazide-like diuretic. Its primary mechanism involves the inhibition of the sodium-chloride symporter (NCC) in the distal convoluted tubule of the kidney's nephron. This inhibition reduces the reabsorption of sodium and chloride ions, leading to increased water excretion (diuresis) and a subsequent decrease in blood volume and blood pressure.

Beyond its diuretic effect, Etozolin also exhibits a mild vasodilatory effect by acting directly on the smooth muscle cells of blood vessels, causing them to relax. A distinguishing feature of Etozolin is its minimal involvement of the renin-angiotensin-aldosterone system (RAAS) and its significant activation of the prostaglandin system, specifically leading to a rise in plasma PGE2.

Mechanism of Action for Etozolin.

Chlorthalidone

Chlorthalidone is also a thiazide-like diuretic that functions by inhibiting the Na+/Cl− symporter in the distal convoluted tubule cells of the kidney. This action prevents the reabsorption of sodium and chloride, leading to increased water excretion and a decrease in extracellular fluid and plasma volume, which in turn lowers cardiac output and blood pressure. The exact antihypertensive mechanism is still debated, but this diuretic effect is considered primary. Some evidence also suggests that chlorthalidone may have pleiotropic effects, including a direct relaxation of vascular smooth muscle and influences on carbonic anhydrase-dependent pathways.

Mechanism of Action for Chlorthalidone.

Experimental Workflow: Comparative Clinical Trial

The workflow for the head-to-head clinical trial comparing Etozolin and chlorthalidone followed a rigorous, structured protocol to ensure unbiased results.

References

• 1. Acute antihypertensive, diuretic and metabolic effects of etozolin and chlorthalidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Chlorthalidone - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Etozolin in Head-to-Head Clinical Trials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Etozolin with other diuretics based on available head-to-head clinical trial data. The information is intended to support research, scientific evaluation, and drug development efforts by presenting quantitative data, detailed experimental protocols, and visualizations of relevant biological pathways.

Comparative Efficacy and Safety of Etozolin

Etozolin, a thiazide-like diuretic, has been evaluated in several clinical trials against other established diuretics, including loop diuretics and other thiazide-type diuretics. These studies provide valuable insights into its relative efficacy in promoting diuresis and lowering blood pressure, as well as its safety profile concerning electrolyte balance.

Etozolin vs. Furosemide

A randomized study in 115 patients with left and/or right ventricular failure compared the effects of 800 mg oral Etozolin (n=55) with 80 mg oral furosemide (n=60). While furosemide induced a more intense initial diuresis, the diuretic effect of Etozolin was more constant throughout the trial period and extended into the evening. Both treatments resulted in a similar reduction in body weight, and both significantly decreased heart rate and arterial blood pressure. Notably, Etozolin led to less electrolyte elimination than furosemide in the initial phase of the trial. Over the course of the study, neither drug had a significant impact on blood and liver values, serum electrolytes, creatinine, urea, or uric acid.[1]

Another study involving hypertensive patients with both normal (n=6) and impaired (n=6) kidney function compared single oral doses of 400 mg Etozolin and 40 mg furosemide. Etozolin demonstrated a marked saluresis (salt excretion) lasting up to 24 hours. In contrast, furosemide produced a brief, intense peak in diuresis followed by a rebound effect. The pronounced peak with furosemide was associated with a renin release almost twice that induced by Etozolin.[2]

Etozolin vs. Chlorthalidone

In a double-blind, placebo-controlled study with a Latin square design, seven patients with uncomplicated hypertension received single oral doses of Etozolin (200 mg, 400 mg, and 600 mg), chlorthalidone (25 mg, 50 mg, and 75 mg), and a placebo. Both Etozolin and chlorthalidone demonstrated a similar, dose-dependent antihypertensive and diuretic effect. However, key differences were observed in their hemodynamic and metabolic effects. Unlike chlorthalidone, Etozolin did not cause an increase in heart rate or a decrease in serum potassium levels. Furthermore, Etozolin led to a marked increase in plasma prostaglandin E2 (PGE2). Etozolin also resulted in a significantly smaller decrease in serum sodium levels and a lower increase in plasma renin activity (PRA) and plasma aldosterone compared to chlorthalidone.[3]

Etozolin vs. Benzothiazide Diuretic

A comparative study in eight healthy volunteers investigated the diuretic activities of Etozolin against a benzothiazide diuretic (Vs) and a placebo. The study found a dose-dependent diuretic effect for both active drugs, with 400 mg of Etozolin being equipotent to 75 mg of the benzothiazide diuretic. A 1200 mg dose of Etozolin was found to be 2.8 times more effective than 75 mg of the comparator. Both drugs showed a maximum effect between 2 to 4 hours after administration. There were no significant differences in potassium excretion between Etozolin, the benzothiazide, and placebo. However, both active treatments caused a significant excretion of sodium and chloride.[4]

Summary of Quantitative Data

Trial	Comparator	Patient Population	Etozolin Dosage	Comparator Dosage	Key Efficacy Findings	Key Safety/Metabolic Findings
Etozolin vs. Furosemide[1]	Furosemide	115 patients with heart failure	800 mg p.o.	80 mg p.o.	Similar reduction in body weight; Significant decrease in heart rate and blood pressure for both. Etozolin showed a more constant, prolonged diuresis.	Etozolin induced lesser initial electrolyte elimination. No significant effect on blood, liver, or other measured serum values for either drug.
Etozolin vs. Furosemide	Furosemide	12 hypertensive patients (6 with normal, 6 with impaired renal function)	400 mg p.o. (single dose)	40 mg p.o. (single dose)	Etozolin produced marked saluresis for up to 24 hours.	Furosemide caused a pronounced renin release, almost double that of Etozolin.
Etozolin vs. Chlorthalidone	Chlorthalidone	7 patients with uncomplicated hypertension	200 mg, 400 mg, 600 mg p.o. (single doses)	25 mg, 50 mg, 75 mg p.o. (single doses)	Similar dose-dependent antihypertensive and diuretic effect.	Etozolin did not increase heart rate or decrease serum potassium. Etozolin caused a marked rise in plasma PGE2. Etozolin led to a smaller decrease in serum sodium and a lower increase in PRA and aldosterone.
Etozolin vs. Benzothiazide	Benzothiazide (Vs)	8 healthy volunteers	400 mg, 1200 mg	75 mg	Dose-dependent diuretic effect. 400 mg Etozolin was equipotent to 75 mg Vs. 1200 mg Etozolin was 2.8 times more effective.	No significant differences in potassium excretion. Both active drugs significantly increased sodium and chloride excretion.

Experimental Protocols

Etozolin vs. Furosemide in Heart Failure

• Study Design: Randomized clinical trial.

• Participants: 115 patients with diagnosed left and/or right ventricular failure.

• Interventions: Patients were randomized to receive either 800 mg of Etozolin orally (n=55) or 80 mg of furosemide orally (n=60).

• Outcome Measures: Daily urinary output, body weight, heart rate, arterial blood pressure, serum electrolytes (sodium, potassium, chloride), blood and liver function tests, creatinine, urea, and uric acid. The action profile of diuresis was analyzed by observing urine output in the initial fractions of the day versus the evening.

• Statistical Analysis: The abstract indicates that significant declines in heart rate and blood pressure were observed, and differences in electrolyte elimination were noted. However, the specific statistical tests used were not detailed in the provided information.

Etozolin vs. Chlorthalidone in Hypertension

• Study Design: Double-blind, placebo-controlled, Latin square design.

• Participants: Seven patients with uncomplicated hypertension.

• Interventions: Each patient received three single oral doses of Etozolin (200 mg, 400 mg, 600 mg), three single oral doses of chlorthalidone (25 mg, 50 mg, 75 mg), and a single dose of placebo.

• Outcome Measures: Antihypertensive effect (blood pressure), diuretic effect (urinary volume and electrolyte excretion), heart rate, serum potassium and sodium levels, plasma renin activity (PRA), plasma aldosterone, and plasma prostaglandin E2 (PGE2).

• Statistical Analysis: The abstract mentions "significantly smaller decrease" and "significantly lower increase" for certain parameters, implying comparative statistical tests were performed, though the specific tests are not named.

Etozolin vs. Benzothiazide in Healthy Volunteers

• Study Design: Comparative clinical trial with a placebo control.

• Participants: Eight healthy male volunteers.

• Interventions: The study investigated Etozolin against a benzothiazide diuretic (Vs) and a placebo.

• Outcome Measures: Diuretic effect (urinary volume), and excretion of potassium, sodium, and chloride. The duration of maximum effect was also assessed.

• Statistical Analysis: The abstract notes "no significant differences" in potassium excretion and "significant excretion" of sodium and chloride, indicating the use of statistical comparisons. The specific methods were not detailed.

Signaling Pathways and Experimental Workflows

Mechanism of Action of Etozolin

Etozolin's primary mechanism of action is the inhibition of the Na+/Cl- symporter in the distal convoluted tubule of the kidney. This inhibition leads to increased excretion of sodium and chloride, and consequently water, resulting in a diuretic effect. Additionally, Etozolin's effects are modulated by the Renin-Angiotensin-Aldosterone System (RAAS) and the prostaglandin system. The following diagram illustrates the general workflow of a diuretic clinical trial and the signaling pathways influenced by Etozolin.

Fig. 1: Experimental Workflow of a Diuretic Clinical Trial.

References

• 1. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacodynamics and kinetics of etozolin/ozolinone in hypertensive patients with normal and impaired kidney function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acute antihypertensive, diuretic and metabolic effects of etozolin and chlorthalidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Comparative studies on the diuretic activities of Etozolin and a reference compound in normal volunteers (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of Etozolin compared to other loop diuretics

An Objective Comparison of Etozolin and Other Loop Diuretics for Researchers and Drug Development Professionals.

This guide provides a detailed comparison of the efficacy, mechanism of action, and pharmacokinetic profiles of etozolin and other prominent loop diuretics, including furosemide, bumetanide, and torsemide. The information is intended for researchers, scientists, and professionals in drug development, with a focus on quantitative data, experimental methodologies, and underlying physiological pathways.

Mechanism of Action: A Tale of Two Targets

Loop diuretics primarily exert their effects by inhibiting the Na-K-2Cl symporter (NKCC2 isoform) in the apical membrane of epithelial cells in the thick ascending limb of the loop of Henle[1]. This inhibition reduces the reabsorption of sodium, potassium, and chloride, leading to a significant increase in the excretion of these ions and water (diuresis and natriuresis)[1][2].

Etozolin presents a more complex profile. While sometimes categorized as a high-ceiling loop diuretic, its mechanism also shares characteristics with thiazide diuretics[3][4]. Etozolin is a prodrug that undergoes metabolic activation, primarily through the enzymatic cleavage of its ester group, to form its diuretically active main metabolite, ozolinone. Some evidence suggests that etozolin itself acts on the sodium-chloride symporter (NCC) in the distal convoluted tubule, similar to thiazides. However, its high diuretic efficacy is more characteristic of a loop diuretic. This dual-action profile distinguishes it from conventional loop diuretics.

Signaling and Metabolic Pathways

The following diagrams illustrate the general mechanism of loop diuretics and the metabolic activation of etozolin.

Mechanism of action for loop diuretics.

Metabolic activation of Etozolin.

Comparative Efficacy and Pharmacodynamics

Clinical studies comparing etozolin with other diuretics reveal significant differences in their action profiles. Furosemide typically induces a brisk, intense diuresis with a shorter duration, whereas etozolin produces a more constant and prolonged diuretic effect, lasting up to 24 hours.

Parameter	Etozolin	Furosemide	Chlorthalidone (for reference)
Dose Compared	800 mg p.o.	80 mg p.o.	25-75 mg p.o.
Onset of Action	~2-4 hours to max effect	Rapid, intense diuresis in early hours	Dose-dependent
Duration of Action	Prolonged, constant diuresis lasting into the evening and up to 24 hours	Brief, brisk peak followed by a rebound effect (4-24h)	N/A
Natriuresis	Significant Na+ and Cl- excretion	Similar overall Na+ excretion to Etozolin	Similar overall Na+ excretion to Etozolin
Kaliuresis (K+ loss)	Induces lower urinary K+ excretion compared to furosemide and thiazides.	Higher initial potassium elimination than Etozolin.	Caused a decrease in serum K+ levels.
Renin Release	Less pronounced activation of the renin-angiotensin-aldosterone system (RAAS).	Associated with pronounced renin release, almost twice that of Etozolin.	Higher increase of PRA and aldosterone than Etozolin.
Other Effects	Marked rise in plasma PGE2; no increase in heart rate.	Stimulates the sympathetic system.	Increased heart rate.

Pharmacokinetic Profiles

The bioavailability and half-life of loop diuretics are critical determinants of their clinical efficacy and dosing schedules. Torsemide and bumetanide have highly predictable bioavailability, unlike furosemide, whose absorption can be erratic.

Parameter	Etozolin (Ozolinone)	Furosemide	Bumetanide	Torsemide
Bioavailability	N/A	10-100%	80-100%	80-100%
Half-life (t½)	N/A	~2 hours	~1 hour	~3.5 hours
Time to Peak Effect	2-4 hours	1-2 hours	1-2 hours	1-2 hours
Metabolism	Prodrug, metabolized to active ozolinone	Hepatic	Hepatic	Hepatic
Dose Equivalence	400 mg Etozolin is equipotent to 75 mg of a reference benzothiadiazide.	40 mg	1 mg	20 mg

Experimental Protocols for Efficacy Assessment

The evaluation of diuretic efficacy follows structured clinical trial protocols designed to quantify diuresis, natriuresis, and other physiological responses under controlled conditions.

Key Methodologies

A typical study involves a randomized, controlled, and often double-blind or crossover design in either healthy volunteers or a target patient population (e.g., acute heart failure).

• Patient Selection : Subjects are selected based on specific inclusion criteria, such as signs of volume overload in heart failure studies or normal renal function in volunteer studies.

• Baseline Measurements : Prior to drug administration, baseline data including body weight, blood pressure, heart rate, and serum/urine electrolytes are collected.

• Drug Administration : Standardized oral or intravenous doses of the investigational diuretic and a comparator (e.g., furosemide or placebo) are administered.

• Urine Collection : Urine is collected at predefined intervals (e.g., every 2, 4, 6, 12, and 24 hours) to measure total volume (diuresis).

• Biochemical Analysis : Urine and blood samples are analyzed for sodium, potassium, and chloride concentrations to determine total electrolyte excretion (saluresis). Flame photometry or ion-selective electrodes are standard analytical methods.

• Primary and Secondary Endpoints : The primary endpoint is often total sodium excretion or urine volume over a defined period (e.g., 24 hours). Secondary endpoints may include changes in body weight, blood pressure, renal function (serum creatinine), and neurohormonal markers (e.g., renin, aldosterone).

Experimental Workflow Example

The diagram below outlines a generalized workflow for a diuretic efficacy clinical trial.

Generalized workflow for a diuretic clinical trial.

Conclusion

Etozolin distinguishes itself from conventional loop diuretics like furosemide, bumetanide, and torsemide through its unique pharmacodynamic profile. Its key features include a prolonged and more constant diuretic effect, in contrast to the rapid and short-lived action of furosemide. Furthermore, studies indicate that etozolin may have a more favorable profile regarding electrolyte balance, particularly with a lower propensity for potassium excretion and a lesser activation of the RAAS compared to furosemide and some thiazides.

For drug development professionals, etozolin's sustained action and potentially beneficial effects on electrolyte and neurohormonal regulation suggest it could serve as a valuable reference compound. Its distinct mechanism, combining features of both loop and thiazide-like diuretics, offers a unique pharmacological model for developing novel agents with tailored diuretic and natriuretic profiles for conditions like hypertension and heart failure. Further research into the specific actions of its active metabolite, ozolinone, on renal transporters is warranted to fully elucidate its mechanism and therapeutic potential.

References

• 1. The Na-K-Cl cotransporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A reappraisal of loop diuretic choice in heart failure patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Comparative studies on the diuretic activities of Etozolin and a reference compound in normal volunteers (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Etozolin's Diuretic Mechanism Through Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the mechanism of action of Etozolin, a thiazide-like diuretic, validated through the lens of knockout animal models. While direct experimental data on Etozolin in specific knockout models is limited in publicly available literature, its mechanism can be effectively understood by examining studies on hydrochlorothiazide (HCTZ), a closely related thiazide diuretic that shares the same primary molecular target. This guide will present a comparative analysis based on data from studies utilizing knockout mice to elucidate the role of the sodium-chloride symporter (NCC) in the diuretic and natriuretic effects of thiazide-like drugs.

Etozolin's Primary Mechanism of Action

Etozolin exerts its diuretic effect primarily by inhibiting the sodium-chloride symporter (NCC), also known as SLC12A3, located in the distal convoluted tubule (DCT) of the kidney.[1] This inhibition prevents the reabsorption of sodium and chloride ions from the tubular fluid back into the bloodstream, leading to an increase in their excretion in the urine.[1] The increased osmotic pressure within the tubules due to the higher solute concentration consequently leads to increased water excretion (diuresis). The active metabolite of Etozolin, ozolinone, is responsible for this pharmacological activity. Beyond its primary diuretic action, Etozolin can also induce mild vasodilation and influence the renin-angiotensin-aldosterone system (RAAS).

The central role of the NCC in the action of thiazide-like diuretics makes knockout models of the Slc12a3 gene an invaluable tool for validating this mechanism. By comparing the physiological response to the drug in wild-type animals versus those lacking a functional NCC protein, researchers can definitively establish the on-target effect of the compound.

Comparative Analysis of Diuretic Effects in Wild-Type vs. Knockout Models

The following tables summarize quantitative data from studies investigating the effects of the thiazide diuretic hydrochlorothiazide (HCTZ) in wild-type (WT) and NCC knockout (KO) mice. This data serves as a strong surrogate for understanding the expected effects of Etozolin in a similar experimental setup.

Table 1: Effect of Hydrochlorothiazide (HCTZ) on Urine Volume in Wild-Type and NCC Knockout Mice

Genotype	Treatment	Urine Volume (fold increase from baseline)	Reference
Wild-Type	HCTZ (30 mg/kg)	3.4 - 7.8	[1]
NCC Knockout	HCTZ	No significant increase	Inferred from lack of natriuretic response

Table 2: Effect of Hydrochlorothiazide (HCTZ) on Sodium Excretion in Wild-Type and NCC Knockout Mice

Genotype	Treatment	Absolute Sodium Excretion (fold increase from baseline)	Fractional Sodium Excretion (fold increase from baseline)	Reference
Wild-Type	HCTZ (30 mg/kg)	5.7 - 11.7	4.9 - 7.9	[1]
NCC Knockout	HCTZ	No significant natriuretic response	No significant change	[2]

Table 3: Effect of Hydrochlorothiazide (HCTZ) on Potassium Excretion in Wild-Type Mice

Genotype	Treatment	Absolute Potassium Excretion (fold increase from baseline)	Reference
Wild-Type	HCTZ (30 mg/kg)	1.4 - 2.8

Experimental Protocols

Generation and Validation of NCC Knockout Mice

The generation of knockout mouse models is a standard procedure in biomedical research. For the Slc12a3 gene (encoding NCC), a common approach involves gene targeting in embryonic stem (ES) cells using the Cre-loxP system to create a conditional allele. This allows for tissue-specific or inducible knockout of the gene.

General Protocol Outline:

• Construct Design: A targeting vector is designed to flank a critical exon of the Slc12a3 gene with loxP sites ("floxed").

• ES Cell Targeting: The targeting vector is introduced into mouse ES cells.

• Selection and Screening: ES cell clones with the correctly integrated construct are identified via PCR and Southern blotting.

• Blastocyst Injection: Targeted ES cells are injected into blastocysts, which are then implanted into pseudopregnant female mice.

• Chimeric Mouse Generation: Chimeric offspring are identified and bred to establish germline transmission of the floxed allele.

• Generation of Knockout Mice: Mice carrying the floxed allele are bred with mice expressing Cre recombinase under a specific promoter to generate knockout offspring.

• Validation: The knockout is validated at the genomic DNA level (PCR), mRNA level (RT-PCR or qPCR), and protein level (Western blotting or immunohistochemistry) to confirm the absence of the NCC protein.

Diuretic Response Studies in Mice Using Metabolic Cages

To assess the diuretic and natriuretic effects of a compound, mice are housed in metabolic cages that allow for the separate collection of urine and feces.

Protocol for Assessing Acute Diuretic Response:

• Acclimatization: Mice are acclimatized to the metabolic cages for several days before the experiment to minimize stress-related physiological changes. Access to food and water is provided.

• Baseline Data Collection: A baseline period (e.g., 24 hours) is established to measure normal food and water intake, as well as urine output and composition.

• Drug Administration: The test compound (e.g., Etozolin or HCTZ) or vehicle control is administered to the mice, typically via oral gavage or intraperitoneal injection.

• Urine Collection: Urine is collected over a defined period (e.g., 4, 6, or 24 hours) post-administration. The total volume is measured.

• Urine Analysis: The collected urine is analyzed for electrolyte concentrations (sodium, potassium, chloride) using methods such as flame photometry or ion-selective electrodes.

• Data Analysis: The diuretic effect is determined by comparing the urine volume and electrolyte excretion in the drug-treated group to the vehicle-treated group in both wild-type and knockout animals.

Visualizing the Mechanism and Experimental Workflow

Signaling Pathway of Etozolin

Caption: Etozolin's mechanism of action in the distal convoluted tubule.

Experimental Workflow for Validating Diuretic Mechanism

Caption: Workflow for validating Etozolin's mechanism using knockout mice.

Logical Relationship of Knockout Data

Caption: Logical framework for validating Etozolin's mechanism with knockout data.

Conclusion

The use of knockout mouse models provides unequivocal evidence for the mechanism of action of thiazide and thiazide-like diuretics. The lack of a significant diuretic and natriuretic response to HCTZ in mice deficient in the sodium-chloride symporter (NCC) confirms that NCC is the primary molecular target for this class of drugs. By extension, this robustly supports the established mechanism of action for Etozolin. This comparative guide, leveraging data from closely related compounds in validated knockout models, underscores the power of genetic tools in modern pharmacology and drug development for mechanism validation and target identification. Future studies directly employing Etozolin or its active metabolite ozolinone in NCC knockout models would provide the ultimate confirmation and allow for a more direct quantitative comparison.

References

• 1. Gender difference in kidney electrolyte transport. I. Role of AT1a receptor in thiazide-sensitive Na+-Cl− cotransporter activity and expression in male and female mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elevated FGF23 Levels in Mice Lacking the Thiazide-Sensitive NaCl cotransporter (NCC) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Etozolin and Thiazide Diuretics for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of the diuretic Etozolin and the broader class of thiazide diuretics. It is intended for researchers, scientists, and drug development professionals, offering an objective look at their mechanisms of action, pharmacological profiles, and clinical effects, supported by experimental data.

Introduction to Etozolin and Thiazide Diuretics

Etozolin is a diuretic agent that is structurally distinct from thiazide diuretics but shares a similar primary mechanism of action. It is often classified as a thiazide-like diuretic, although some studies suggest it also possesses properties of loop diuretics[1][2]. Etozolin is used in the management of hypertension and edema[3][4].

Thiazide diuretics are a class of drugs that are widely used as a first-line treatment for hypertension and also to manage edema[5]. This class includes both thiazide-type diuretics (e.g., hydrochlorothiazide) and thiazide-like diuretics (e.g., chlorthalidone, indapamide), which have a similar mechanism of action but differ in their chemical structure and pharmacokinetic profiles.

Mechanism of Action

Both Etozolin and thiazide diuretics exert their primary diuretic effect by inhibiting the sodium-chloride (Na+/Cl-) symporter (NCC) in the distal convoluted tubule of the nephron. This inhibition reduces the reabsorption of sodium and chloride ions, leading to increased urinary excretion of these ions and consequently water, a process known as natriuresis and diuresis. This reduction in extracellular fluid and plasma volume contributes to a decrease in blood pressure.

The decreased blood volume can trigger the renin-angiotensin-aldosterone system (RAAS), which can lead to a compensatory increase in potassium excretion, potentially causing hypokalemia (low potassium levels). However, some studies suggest that Etozolin may cause a smaller activation of the RAAS and less potassium excretion compared to some thiazide diuretics like chlorthalidone. Etozolin may also have a mild vasodilatory effect, contributing to its antihypertensive action.

Figure 1: Mechanism of action of Etozolin and Thiazide Diuretics.

Comparative Clinical Data

Several studies have directly compared the clinical effects of Etozolin with those of thiazide diuretics. The following tables summarize the quantitative data from these key experiments.

Antihypertensive and Diuretic Efficacy

Parameter	Etozolin	Thiazide Diuretic	Study Population	Key Findings	Reference
Blood Pressure Reduction	200 mg/day	-	30 patients with essential hypertension	Systolic/Diastolic BP reduction from 187/112 mmHg to 167/99 mmHg.
Blood Pressure Reduction	200-600 mg (single dose)	Chlorthalidone (25-75 mg, single dose)	7 hypertensive patients	Similar, dose-dependent antihypertensive effect.
Diuretic Effect	400 mg	Benzothiazide (75 mg)	8 healthy volunteers	400 mg Etozolin was equipotent to 75 mg of the benzothiazide.
Diuretic Effect	1200 mg	Benzothiazide (75 mg)	8 healthy volunteers	1200 mg Etozolin was 2.8 times more effective than 75 mg of the benzothiazide.
Diuretic Profile	800 mg p.o.	Furosemide (80 mg p.o.)	115 patients with heart failure	Etozolin showed a more constant and prolonged diuresis compared to the intense initial diuresis of furosemide.

Effects on Electrolytes and RAAS

Parameter	Etozolin	Thiazide Diuretic	Study Population	Key Findings	Reference
Serum Potassium	No decrease	Chlorthalidone: Decrease	7 hypertensive patients	Etozolin did not decrease serum K+ levels, unlike chlorthalidone.
Potassium Excretion	No significant difference from placebo	Benzothiazide: No significant difference from placebo	8 healthy volunteers	No significant differences in potassium excretion between Etozolin, the benzothiazide, and placebo.
Sodium & Chloride Excretion	Significant increase vs. placebo	Benzothiazide: Significant increase vs. placebo	8 healthy volunteers	Both drugs significantly increased sodium and chloride excretion.
RAAS Activation	Significantly lower increase in PRA and aldosterone	Chlorthalidone: Higher increase in PRA and aldosterone	7 hypertensive patients	Etozolin caused a significantly lower increase in plasma renin activity (PRA) and plasma aldosterone.
Heart Rate	No increase	Chlorthalidone: Increase	7 hypertensive patients	Etozolin did not cause an increase in heart rate.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are the protocols for some of the key comparative studies.

Study of Etozolin vs. Chlorthalidone in Hypertensive Patients

• Study Design: A double-blind, placebo-controlled study using a Latin square design.

• Participants: Seven patients with uncomplicated essential hypertension.

• Intervention: Each patient received single oral doses of Etozolin (200 mg, 400 mg, and 600 mg), chlorthalidone (25 mg, 50 mg, and 75 mg), and a placebo.

• Measurements: Hemodynamic parameters (blood pressure, heart rate) and metabolic parameters (serum electrolytes, plasma renin activity, plasma aldosterone, plasma PGE2, and urinary excretion of sodium and potassium) were assessed.

• Reference:

Study of Etozolin vs. a Benzothiazide in Healthy Volunteers

• Study Design: A comparative study against a reference compound and placebo.

• Participants: Eight healthy male volunteers.

• Intervention: The study investigated the effects of Etozolin (at doses of 400 mg and 1200 mg), a benzothiazide diuretic (75 mg), and a placebo.

• Measurements: Diuretic effect (urine volume) and electrolyte excretion (sodium, chloride, and potassium) were measured. The onset and duration of action were also observed, with maximum effect noted 2 to 4 hours after administration.

• Reference:

Figure 2: Workflow for a comparative clinical trial.

Summary and Conclusion

Etozolin demonstrates comparable antihypertensive and diuretic efficacy to thiazide diuretics. A key distinction appears to be its metabolic profile; evidence suggests Etozolin may have a less pronounced effect on serum potassium levels and the renin-angiotensin-aldosterone system compared to some thiazides like chlorthalidone. This could translate to a lower risk of hypokalemia, a common side effect of thiazide diuretics.

The duration of action of Etozolin is described as long-lasting, which may offer advantages in maintaining consistent blood pressure control. While its primary mechanism is similar to thiazides, its unique pharmacological properties warrant further investigation, particularly in long-term clinical outcome studies. For drug development professionals, Etozolin's profile suggests a potential alternative for patients who experience adverse metabolic effects with traditional thiazide diuretics.

References

• 1. [Comparative studies on the diuretic activities of Etozolin and a reference compound in normal volunteers (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Etozolin used for? [synapse.patsnap.com]
• 4. [Etozolin and captopril in the treatment of arterial hypertension] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiazide Diuretics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Etozolin's Effect on Potassium Levels: A Comparative Guide for Researchers

This guide provides a comparative analysis of Etozolin's effects on serum potassium levels versus other major classes of diuretics. It is intended for researchers, scientists, and drug development professionals, offering a synthesis of available data, detailed experimental protocols from key studies, and visualizations of relevant physiological and experimental pathways.

Introduction: The Diuretic and Potassium Dilemma

Diuretics are fundamental in managing conditions such as hypertension and edema. However, their utility is often complicated by their effects on electrolyte balance, particularly serum potassium. Hypokalemia (low potassium) is a significant risk associated with thiazide and loop diuretics, potentially leading to cardiac arrhythmias and muscle weakness. Conversely, potassium-sparing diuretics carry the risk of hyperkalemia (high potassium). Etozolin, a diuretic with a unique pharmacological profile, presents an interesting case study in this context. This guide examines the evidence comparing its potassium-altering effects to those of other commonly used diuretics.

Mechanism of Action: A Dual-Identity Diuretic

Etozolin's classification is not straightforward, with literature variously describing it as a thiazide-like diuretic, a loop diuretic, or possessing characteristics of both[1][2][3][4]. This ambiguity can be clarified by considering its metabolic pathway. Etozolin itself is a prodrug that is rapidly metabolized to its active form, Ozolinone[3].

• Etozolin (Prodrug): The parent compound is considered a thiazide-like diuretic, acting primarily on the distal convoluted tubule (DCT) to inhibit the Na+/Cl- cotransporter (NCC).

• Ozolinone (Active Metabolite): Pharmacological studies of Ozolinone reveal that it exhibits properties similar to those of a loop diuretic , acting on the thick ascending limb of the Loop of Henle. Its action involves inhibiting the Na+-K+-2Cl- cotransporter (NKCC2).

This dual mechanism is crucial for understanding its overall effect on electrolyte excretion. While its thiazide-like activity promotes potassium loss, its loop-diuretic-like characteristics also contribute to kaliuresis. However, some studies suggest Etozolin results in lower potassium excretion compared to other diuretics in its class.

Below is a diagram illustrating the sites of action for different diuretic classes within the nephron, including the proposed dual action of Etozolin/Ozolinone.

References

• 1. What is the mechanism of Etozolin? [synapse.patsnap.com]
• 2. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Etozolin | C13H20N2O3S | CID 5743585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]

Reproducibility of Etozolin's Effects: A Comparative Analysis of Published Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological effects of Etozolin, a thiazide-like diuretic, with other commonly used diuretics, based on data from published clinical studies. The following sections present quantitative data in structured tables, detail the experimental protocols from key research, and visualize the underlying mechanisms and workflows to offer a clear and objective assessment of Etozolin's performance and the reproducibility of its effects.

Comparative Efficacy and Safety Profile of Etozolin

Etozolin has been evaluated in several clinical trials, demonstrating its efficacy as both a diuretic and an antihypertensive agent. Its effects have been compared to those of other established diuretics, such as chlorthalidone and furosemide, providing valuable insights into its relative potency and safety profile.

Antihypertensive Effects

A key area of investigation for Etozolin has been its ability to lower blood pressure. A double-blind, placebo-controlled, crossover study involving 30 patients with essential hypertension found that four weeks of treatment with 200 mg of Etozolin daily resulted in a significant reduction in arterial blood pressure, from a mean of 187/112 mmHg to 167/99 mmHg[1].

Treatment Group	Baseline Blood Pressure (mmHg)	Post-treatment Blood Pressure (mmHg)
Etozolin (200 mg/day)	187/112 +/- 10/4	167/99 +/- 7/6
Captopril (25 mg t.i.d.)	186/112 +/- 11.5	163/98 +/- 7.4
Combination (Etozolin + Captopril)	188/112 +/- 10/5	154/86 +/- 6/5
Table 1: Comparison of the antihypertensive effects of Etozolin, Captopril, and their combination after four weeks of treatment in patients with essential hypertension. Data are presented as mean +/- standard deviation.[1]

Another study in hypertensive patients with both normal and impaired kidney function demonstrated that daily administration of 400 mg of Etozolin for two weeks significantly lowered systolic and diastolic blood pressure by an average of 12 mmHg and 9 mmHg, respectively[2].

Diuretic and Electrolyte Effects

Etozolin's primary mechanism of action involves the inhibition of sodium and chloride reabsorption in the distal convoluted tubule of the kidney, leading to diuresis. Its potency and effects on electrolyte balance have been compared to other diuretics.

In a study with normal volunteers, 400 mg of Etozolin was found to be equipotent to 75 mg of a benzothiazide diuretic[3]. This study also noted that while both Etozolin and the reference diuretic caused a significant excretion of sodium and chloride, there were no significant differences in potassium excretion compared to placebo[3].

A comparative study against chlorthalidone in hypertensive patients revealed important differences in their effects on serum electrolytes. While both drugs exhibited a dose-dependent antihypertensive and diuretic effect, Etozolin, unlike chlorthalidone, did not cause a decrease in serum potassium levels. Furthermore, Etozolin led to a significantly smaller decrease in serum sodium levels compared to chlorthalidone.

When compared to the loop diuretic furosemide in patients with heart failure, 800 mg of Etozolin was compared to 80 mg of furosemide. Furosemide induced a more intense initial diuresis, while Etozolin's effect was more constant and prolonged. Notably, Etozolin induced lesser electrolyte elimination than furosemide in the initial phase of the trial.

Parameter	Etozolin	Chlorthalidone	Furosemide	Benzothiazide
Dose Equivalence	400 mg	-	-	75 mg
Serum Potassium	No decrease	Decrease	Lesser elimination than Na+ & Cl-	No significant difference from placebo
Serum Sodium	Smaller decrease	Larger decrease	Lesser elimination than with Furosemide	Significant excretion
Urinary Sodium & Potassium	Lower increase in excretion	Higher increase in excretion	-	Significant excretion (Na)
Plasma Renin Activity	Lower increase	Higher increase	-	-
Plasma Aldosterone	Lower increase	Higher increase	-	-
Table 2: Comparative effects of Etozolin and other diuretics on electrolyte balance and related parameters.

Experimental Protocols

To ensure the reproducibility of the findings presented, this section details the methodologies of the key clinical trials cited.

Study 1: Etozolin vs. Chlorthalidone in Essential Hypertension (Nami R, et al., 1991)

• Study Design: A double-blind, placebo-controlled study with a Latin square design.

• Participants: Seven patients with uncomplicated essential hypertension.

• Intervention: Each patient received single oral doses of Etozolin (200 mg, 400 mg, and 600 mg), chlorthalidone (25 mg, 50 mg, and 75 mg), and a placebo.

• Outcome Measures: Blood pressure, heart rate, serum electrolytes (sodium, potassium), plasma renin activity, plasma aldosterone, and urinary excretion of sodium and potassium were measured.

• Statistical Analysis: The specific statistical methods used were not detailed in the available abstract.

Study 2: Etozolin in Hypertensive Patients with and without Renal Impairment

• Study Design: The study consisted of two parts: a single-dose comparison and a two-week treatment period.

• Participants:

  • Single-dose: Six hypertensive patients with normal kidney function and six with impaired kidney function.

  • Two-week treatment: Four hypertensive patients with normal renal function and 11 with varying degrees of renal impairment.

• Intervention:

  • Single-dose: A single oral dose of 400 mg Etozolin or 40 mg furosemide.

  • Two-week treatment: 400 mg of Etozolin daily.

• Outcome Measures:

  • Single-dose: Urinary electrolyte excretion, renin release, and plasma norepinephrine.

  • Two-week treatment: Blood pressure, body weight, plasma electrolytes, and blood chemistry.

• Statistical Analysis: The abstract does not specify the statistical tests used.

Study 3: Etozolin vs. a Benzothiazide in Normal Volunteers

• Study Design: A comparative study against a benzothiazide diuretic (Vs) and placebo.

• Participants: Eight healthy male volunteers.

• Intervention: The study investigated the dose-dependent diuretic effect of Etozolin, with 400 mg of Etozolin being equipotent to 75 mg of the reference benzothiazide.

• Outcome Measures: Diuretic effect (urine output), and urinary excretion of sodium, chloride, and potassium.

• Statistical Analysis: The abstract does not provide details on the statistical analysis.

Visualizing the Mechanisms and Workflows

To further clarify the processes described in the cited studies, the following diagrams illustrate the mechanism of action of Etozolin and a typical clinical trial workflow.

Caption: Mechanism of action of Etozolin in the distal convoluted tubule.

Caption: A generalized workflow for a comparative clinical trial of diuretics.

References

• 1. [Etozolin and captopril in the treatment of arterial hypertension] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacodynamics and kinetics of etozolin/ozolinone in hypertensive patients with normal and impaired kidney function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Comparative studies on the diuretic activities of Etozolin and a reference compound in normal volunteers (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Etozolin's Performance Against Novel Diuretics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the diuretic agent Etozolin against novel classes of diuretics, including SGLT2 inhibitors, ROMK inhibitors, and urea transport inhibitors. The information presented is based on available preclinical and clinical data to assist in evaluating their respective performance profiles.

Executive Summary

Etozolin is a diuretic that has demonstrated efficacy in treating hypertension and edema.[1] Its mechanism of action, while sometimes compared to thiazide-like diuretics, also exhibits characteristics of loop diuretics.[2][3] In recent years, several novel classes of diuretics have emerged with distinct mechanisms of action that offer potential advantages over traditional diuretics, such as more specific effects on water and electrolyte balance. This guide benchmarks the performance of Etozolin against these newer agents based on available data. It is important to note that direct head-to-head clinical trials comparing Etozolin with these novel diuretic classes are limited; therefore, this comparison is based on data from separate studies.

Mechanism of Action

Etozolin

Etozolin's primary mechanism of action involves the inhibition of Na+ and Cl- reabsorption in the renal tubules.[1] While its exact site of action has been characterized as similar to thiazide diuretics, some studies suggest it also possesses properties of loop diuretics, leading to a dose-dependent increase in the excretion of water, sodium, and chloride.[2]

Novel Diuretics

The novel diuretics discussed in this guide operate via distinct molecular pathways:

• SGLT2 Inhibitors: These agents block the sodium-glucose cotransporter 2 in the proximal convoluted tubule, leading to increased urinary glucose and sodium excretion, resulting in osmotic diuresis.

• ROMK Inhibitors: By inhibiting the Renal Outer Medullary Potassium (ROMK) channel, these compounds disrupt potassium recycling in the thick ascending limb of the loop of Henle. This indirectly inhibits the Na-K-2Cl cotransporter (NKCC2), leading to natriuresis and diuresis.

• Urea Transport (UT) Inhibitors: These agents block urea transporters (UT-A and/or UT-B) in the kidney, preventing the establishment of the medullary osmotic gradient necessary for water reabsorption. This results in aquaresis, the excretion of solute-free water.

Comparative Performance Data

The following tables summarize the available quantitative data on the diuretic and physiological effects of Etozolin and the novel diuretic classes.

Table 1: Diuretic and Natriuretic Effects

Diuretic Class	Compound(s)	Dose(s)	Urine Volume Increase	Sodium Excretion (Natriuresis)	Onset/Duration of Action	Study Population
Etozolin	Etozolin	200-600 mg (oral)	Dose-dependent increase	Significant increase	Max effect 2-4h, lasts into the evening	Healthy volunteers & Hypertensive patients
SGLT2 Inhibitors	Empagliflozin	25 mg/day (oral)	Significant increase	Transient increase	Sustained diuresis over weeks	Type 2 diabetes patients with heart failure
ROMK Inhibitors	Compound A	30 mg/kg (oral)	Robust increase	Robust increase	Not specified	Rats
Urea Transport Inhibitors	PU-14	12.5-100 mg/kg (subcutaneous)	Dose-dependent increase	No significant change	Peak effect 2-4h, returns to baseline by 10h	Rats

Table 2: Effects on Serum Electrolytes and Blood Pressure

Diuretic Class	Compound(s)	Effect on Serum Potassium	Effect on Serum Sodium	Effect on Blood Pressure
Etozolin	Etozolin	No decrease at studied doses	Smaller decrease compared to chlorthalidone	Significant reduction
SGLT2 Inhibitors	Empagliflozin	Generally no significant change	No significant change	Reduction
ROMK Inhibitors	Compound A	No significant urinary potassium loss	Not specified	Expected reduction
Urea Transport Inhibitors	PU-14	No significant change	No significant change	Not specified

Experimental Protocols

Below are generalized methodologies for key experiments cited in this guide. For specific details, referring to the primary publications is recommended.

Assessment of Diuretic Activity in Humans (General Protocol)

This protocol is based on clinical trials evaluating diuretics like Etozolin.

• Subject Selection: Healthy volunteers or patients with stable hypertension are recruited. Exclusion criteria typically include renal impairment and use of other diuretics.

• Study Design: A randomized, double-blind, placebo-controlled, crossover or parallel-group design is often employed.

• Procedure:

  • Subjects are hydrated with a standardized volume of water.

  • A single oral dose of the test diuretic (e.g., Etozolin at various doses), a reference diuretic, or a placebo is administered.

  • Urine is collected at predefined intervals (e.g., every 2 hours for 24 hours).

  • Urine volume, sodium, potassium, and chloride concentrations are measured for each collection period.

  • Blood samples are collected at baseline and at specified time points to measure serum electrolytes and other relevant biomarkers.

  • Blood pressure and heart rate are monitored throughout the study.

• Data Analysis: The diuretic effect is quantified by the total urine output and electrolyte excretion over the collection period, compared to placebo.

Preclinical Assessment of Diuretic Activity in Rodents (General Protocol)

This protocol is based on preclinical studies evaluating novel diuretics like ROMK and urea transport inhibitors.

• Animal Model: Male Wistar or Sprague-Dawley rats are commonly used.

• Acclimatization: Animals are housed in metabolic cages for several days to adapt to the experimental conditions.

• Procedure:

  • Animals are fasted overnight with free access to water.

  • A saline load is administered orally or intraperitoneally to ensure adequate hydration.

  • The test compound (e.g., ROMK inhibitor, UT inhibitor) or vehicle is administered orally, intravenously, or subcutaneously.

  • Urine is collected at regular intervals (e.g., every hour for up to 24 hours).

  • Urine volume is measured, and samples are analyzed for electrolyte (Na+, K+, Cl-) and/or urea concentrations.

• Data Analysis: The diuretic, natriuretic, and/or aquaretic effects of the test compound are compared to the vehicle control group.

Signaling Pathways and Experimental Workflows

Mechanism of Action of Different Diuretic Classes

Caption: Mechanisms of action for Etozolin and novel diuretics at different nephron segments.

General Experimental Workflow for Diuretic Evaluation

Caption: A generalized workflow for the preclinical or clinical evaluation of diuretic agents.

Conclusion

Etozolin remains a relevant diuretic with a combined thiazide-like and loop diuretic-like profile. The novel diuretic classes, including SGLT2 inhibitors, ROMK inhibitors, and urea transport inhibitors, offer innovative mechanisms of action with the potential for more targeted therapeutic effects and improved safety profiles, particularly concerning electrolyte balance. SGLT2 inhibitors provide the added benefit of glycemic control, ROMK inhibitors promise potent diuresis with potassium-sparing effects, and urea transport inhibitors introduce the concept of "aquaretics" for solute-free water clearance.

The selection of a diuretic agent will depend on the specific clinical indication and the desired physiological outcome. Further head-to-head clinical trials are warranted to directly compare the efficacy and safety of Etozolin with these novel diuretic agents to establish a clearer therapeutic hierarchy.

References

• 1. Acute antihypertensive, diuretic and metabolic effects of etozolin and chlorthalidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Comparative studies on the diuretic activities of Etozolin and a reference compound in normal volunteers (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Studies on the diuretic effects of etozolin (Elkapin) in heart failure - a comparison with the loop diuretic agent furosemide (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Etozolin: A Guide for Laboratory Professionals

Core Principle: Never dispose of Etozolin down the drain or in regular solid waste.[1] Due to the potential for aquatic toxicity associated with similar chemical structures, preventing environmental release is imperative.[1] All waste containing Etozolin must be treated as hazardous waste and disposed of through a licensed waste management facility.[1][2]

Hazard Profile and Safety Precautions

Although specific toxicological data for Etozolin is limited, the hazard profile of structurally related compounds underscores the need for cautious handling and disposal.

Hazard Classification	Potential Risks Associated with Structurally Related Compounds	Implications for Disposal
Acute Oral Toxicity	Harmful or toxic if swallowed.	Waste must be clearly labeled as toxic. Do not ingest.
Skin Contact	May cause skin irritation or harmful effects upon contact.	Avoid skin contact by using appropriate personal protective equipment (PPE). Contaminated materials are considered hazardous waste.
Eye Contact	Can cause serious eye irritation or damage.	Wear safety glasses or goggles. Any contaminated eye wash should be collected as hazardous waste.
Environmental Hazard	Potentially toxic to aquatic life with long-lasting effects.	Prevent any release to the environment. All waste must be contained and sent to a licensed disposal facility.

Standard Operating Procedure for Etozolin Disposal

The following protocol outlines the necessary steps for the safe disposal of Etozolin and associated contaminated materials in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Etozolin waste, ensure you are wearing the appropriate PPE:

• Standard laboratory coat

• Chemically resistant nitrile gloves

• Safety glasses or goggles

Waste Segregation and Collection

Proper segregation of waste is crucial.

• Solid Waste:

  • Collect pure, unadulterated Etozolin powder in a dedicated, clearly labeled, and sealed hazardous waste container.

  • Contaminated consumables such as gloves, weighing paper, pipette tips, and absorbent pads used for spill cleanup should be collected in a separate, clearly labeled bag or container designated as "Solid Chemical Waste."

• Liquid Waste:

  • Solutions containing Etozolin should be collected in a labeled, leak-proof container.

  • It is best practice to collect aqueous and organic solvent solutions in separate, appropriately labeled containers.

• Empty Containers:

  • Original Etozolin containers are not considered "empty" until they have been triple-rinsed with a suitable solvent.

  • The first rinseate must be collected and disposed of as hazardous chemical waste. Subsequent rinses may be permissible for drain disposal, but always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

  • After proper rinsing, deface the label and dispose of the container as non-hazardous solid waste.

Waste Storage

• Use only approved, chemically compatible, and leak-proof containers for waste collection, such as high-density polyethylene (HDPE) or glass.

• Ensure all waste containers have secure, tight-fitting lids and are kept closed except when adding waste.

• Store waste containers in a designated and properly labeled Satellite Accumulation Area (SAA) within the laboratory, away from sinks and floor drains.

Spill Management

In the event of an Etozolin spill:

• Don PPE: Wear appropriate personal protective equipment.

• Containment: For small spills, use an inert absorbent material like vermiculite, sand, or commercial sorbent pads.

• Collection: Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

• Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

Regulatory Compliance

The disposal of pharmaceutical waste is regulated by several agencies, including the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA). The EPA's Resource Conservation and Recovery Act (RCRA) provides a framework for the management of hazardous waste from its generation to its final disposal.

In 2019, the EPA established the "Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine," commonly referred to as Subpart P. This rule provides healthcare-specific regulations for managing hazardous waste pharmaceuticals and prohibits the sewering of such waste. It is essential to consult with your institution's EHS department to ensure compliance with all federal, state, and local regulations.

Etozolin Disposal Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. polychemistry.com [polychemistry.com]

Essential Safety and Logistical Information for Handling Etozolin

This guide provides comprehensive, step-by-step procedural information for the safe handling and disposal of Etozolin, tailored for researchers, scientists, and drug development professionals. In the absence of a specific Safety Data Sheet (SDS) for Etozolin, a conservative approach, treating the compound as potentially hazardous, is mandatory.

Pre-Handling Safety and Information Checklist

Before handling Etozolin, it is crucial to gather essential information and prepare the workspace.

• Obtain Safety Data Sheet (SDS) : If available, obtain the SDS for Etozolin from the supplier. This document contains critical information on potential hazards and safe handling procedures.

• Consult Environmental Health and Safety (EHS) : Inform your institution's EHS department about your intent to work with Etozolin. Provide them with all available information.[1]

• Risk Assessment : Conduct a thorough risk assessment for all procedures involving Etozolin. This should include an evaluation of potential hazards and the implementation of appropriate control measures.

• Emergency Preparedness : Ensure that an eyewash station and safety shower are readily accessible. All personnel should be familiar with their location and operation.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling Etozolin.

Task / Exposure Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low Exposure Risk (e.g., handling small quantities in a well-ventilated area)	Safety glasses with side shields or goggles.[2][3]	Chemically resistant gloves (e.g., nitrile).[3][4]	Standard lab coat.	Not normally required if handled in a well-ventilated area.
High Exposure Risk (e.g., handling large quantities, potential for aerosol generation)	Safety goggles and a face shield.	Double-gloving with chemically resistant gloves.	Chemical-resistant apron or suit.	A respirator may be required if ventilation is inadequate or if aerosols are generated.

Step-by-Step Handling Protocol

Adherence to a strict handling protocol is essential to prevent contamination and accidental exposure.

• Preparation :

  • Designate a specific area for handling Etozolin.

  • Ensure the work area is clean and uncluttered.

  • Assemble all necessary equipment and materials before starting.

• Handling :

  • Always handle Etozolin in a well-ventilated area, preferably within a chemical fume hood.

  • Avoid direct contact with skin, eyes, and clothing.

  • Minimize the generation of dust or aerosols.

  • Use appropriate tools (e.g., spatulas, forceps) to handle the compound.

• Post-Handling :

  • Thoroughly clean the work area after handling is complete.

  • Decontaminate all equipment used.

  • Wash hands and any exposed skin immediately after handling the product.

First Aid Measures

In the event of exposure, immediate action is critical.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact : Remove contaminated clothing and wash the affected area with soap and water. If skin irritation occurs, seek medical advice.

• Inhalation : Move the individual to fresh air. If symptoms persist, seek medical attention.

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Accidental Release and Spill Cleanup

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

• Evacuate : Evacuate non-essential personnel from the spill area.

• Ventilate : Ensure adequate ventilation.

• Contain : Contain the spill using appropriate absorbent materials.

• Cleanup :

  • Wear appropriate PPE as outlined for high exposure risk.

  • For dry spills, carefully collect the material in a manner that avoids dust generation. A damp cloth or a filtered vacuum can be used.

  • For liquid spills, absorb the material with an inert absorbent.

  • Place all contaminated materials into a labeled, sealed container for disposal.

• Decontaminate : Thoroughly clean the spill area.

Disposal Plan

Proper disposal of Etozolin and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation : Segregate Etozolin waste from other laboratory waste streams.

• Labeling : All waste containers must be clearly labeled as "Hazardous Waste" and include the chemical name "Etozolin" and the date of accumulation.

• Containerization : Use designated, leak-proof containers for all Etozolin waste.

• Storage : Store waste containers in a designated, secure area away from incompatible materials.

• Final Disposal : Arrange for the pickup and disposal of hazardous waste through your institution's EHS department or a licensed hazardous waste vendor. Do not dispose of Etozolin down the drain or in the regular trash.

Etozolin Handling Workflow

The following diagram illustrates the logical workflow for handling Etozolin from receipt to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn3.evostore.io [cdn3.evostore.io]
• 3. redox.com [redox.com]
• 4. tapazol.co.il [tapazol.co.il]